2-(4-Methylthiophen-2-YL)ethan-1-amine hcl

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene derivatives represent a privileged class of heterocyclic compounds in medicinal chemistry and materials science, renowned for their diverse biological activities and utility as synthetic building blocks.[1] Among these, 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride presents a unique structural motif, incorporating a methylated thiophene ring linked to an ethylamine side chain. This compound has garnered interest for its potential applications in the development of novel therapeutic agents, particularly for neurological disorders, owing to its structural similarity to known neuroactive compounds.[2]

This technical guide provides a comprehensive overview of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl, detailing its chemical structure, molecular weight, a plausible synthetic route with a detailed experimental protocol, and methods for its characterization. Furthermore, it explores the potential biological activities and applications of this compound, drawing upon the established pharmacology of related thiophene derivatives.

Chemical Structure and Physicochemical Properties

The chemical identity of 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride is defined by its molecular structure and associated physicochemical properties.

Table 1: Physicochemical Properties of 2-(4-Methylthiophen-2-YL)ethan-1-amine and its Hydrochloride Salt

Property	2-(4-Methylthiophen-2-YL)ethan-1-amine (Free Amine)	2-(4-Methylthiophen-2-YL)ethan-1-amine HCl
Chemical Structure
Molecular Formula	C₇H₁₁NS	C₇H₁₂ClNS
Molecular Weight	141.24 g/mol [2]	177.69 g/mol [3]
IUPAC Name	2-(4-methylthiophen-2-yl)ethan-1-amine	2-(4-methylthiophen-2-yl)ethan-1-amine hydrochloride
Canonical SMILES	CC1=CSC(=C1)CCN	CC1=CSC(=C1)CCN.Cl
InChI Key	CUXLLWPAXDMLLX-UHFFFAOYSA-N	Not available

The hydrochloride salt form is commonly prepared to enhance the compound's stability and aqueous solubility, which is a critical attribute for many pharmaceutical and research applications.

Synthesis and Purification

A robust and scalable synthesis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl can be envisioned through a two-step process starting from a suitable thiophene precursor. A logical approach involves the synthesis of the corresponding nitrile, 2-(4-methylthiophen-2-yl)acetonitrile, followed by its reduction to the primary amine.

Caption: Synthetic workflow for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl.

Experimental Protocol

Step 1: Synthesis of 2-(4-methylthiophen-2-yl)acetonitrile

This step involves a nucleophilic substitution reaction where the chloride of 4-methyl-2-thenyl chloride is displaced by a cyanide anion.

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Reagents: Add sodium cyanide (1.1 equivalents) to a suitable solvent such as dimethyl sulfoxide (DMSO).

• Addition of Starting Material: Slowly add a solution of 4-methyl-2-thenyl chloride (1.0 equivalent) in DMSO to the stirred suspension of sodium cyanide at room temperature.

• Reaction: Heat the reaction mixture to 50-60 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Step 2: Synthesis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

This step involves the reduction of the nitrile to the primary amine using a strong reducing agent like lithium aluminum hydride (LiAlH₄), followed by conversion to the hydrochloride salt.[4]

• Reaction Setup: In a fume hood, equip a dry, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel.

• Reducing Agent: Carefully suspend lithium aluminum hydride (1.5 equivalents) in anhydrous diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Nitrile: Cool the LiAlH₄ suspension to 0 °C in an ice bath. Slowly add a solution of 2-(4-methylthiophen-2-yl)acetonitrile (1.0 equivalent) in the same anhydrous solvent to the stirred suspension.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for several hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Carefully quench the reaction by the sequential, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water, while maintaining cooling in an ice bath.

• Isolation of Free Amine: Filter the resulting granular precipitate and wash it thoroughly with ether or THF. Combine the organic filtrates, dry over anhydrous potassium carbonate, and concentrate under reduced pressure to obtain the crude free amine.

• Salt Formation: Dissolve the crude amine in anhydrous diethyl ether and cool it in an ice bath. Add a solution of hydrogen chloride in diethyl ether dropwise with stirring until precipitation is complete.

• Purification: Collect the precipitated hydrochloride salt by filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl as a solid.

Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following analytical techniques are critical for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (δ) for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

Assignment	Predicted ¹H NMR (ppm)	Predicted ¹³C NMR (ppm)
Thiophene-H3	~6.8	~124.0
Thiophene-H5	~6.9	~126.0
-CH₂- (ethyl)	~3.1 (t)	~30.0
-CH₂-NH₃⁺ (ethyl)	~3.3 (t)	~40.0
Thiophene-CH₃	~2.2 (s)	~15.0
Thiophene-C2	-	~142.0
Thiophene-C4	-	~138.0

Note: Predicted chemical shifts are based on typical values for similar structural motifs and may vary depending on the solvent and other experimental conditions.[5][6]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. For 2-(4-Methylthiophen-2-YL)ethan-1-amine, the molecular ion peak [M]⁺ would be expected at m/z 141. Key fragmentation patterns would likely involve the loss of the amine group and cleavage of the ethyl side chain.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorption bands for the hydrochloride salt would include:

• N-H stretch: A broad band in the region of 3200-2800 cm⁻¹ characteristic of a primary ammonium salt.[7]

• C-H stretch: Bands around 3100-3000 cm⁻¹ (aromatic) and 3000-2850 cm⁻¹ (aliphatic).

• N-H bend: An absorption around 1600-1500 cm⁻¹.[8]

• Thiophene ring vibrations: Characteristic peaks in the fingerprint region.

Potential Biological Activities and Applications

While specific pharmacological data for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is not extensively available in the public domain, its structural features suggest potential interactions with biological systems, particularly the central nervous system.

Interaction with Neurotransmitter Systems

The ethylamine side chain attached to an aromatic ring is a common pharmacophore in many neuroactive compounds, including monoamine neurotransmitters like dopamine and serotonin. Thiophene rings can act as bioisosteres of benzene rings, and their derivatives have been shown to interact with various neurotransmitter receptors.[2][9]

Caption: Potential interaction with neurotransmitter receptors.

Further research, including receptor binding assays and functional studies, is necessary to elucidate the specific pharmacological profile of this compound. Such studies would involve screening against a panel of receptors, such as dopamine (D₁, D₂, etc.) and serotonin (5-HT₁ₐ, 5-HT₂ₐ, etc.) receptors, to determine its binding affinities and functional activity (agonist, antagonist, etc.).[10]

Enzyme Inhibition

Thiophene derivatives have been reported to exhibit inhibitory activity against various enzymes. For instance, some have shown to be inhibitors of cyclooxygenase (COX) enzymes, which are involved in inflammation.[2] It is plausible that 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl could be investigated for similar activities.

Conclusion

2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is a thiophene derivative with potential for further investigation in medicinal chemistry and drug discovery. This guide has provided a detailed overview of its chemical properties, a plausible and detailed synthetic route, and key characterization methods. While specific biological data remains to be fully elucidated, its structural characteristics suggest that it may interact with neurotransmitter systems, making it a compound of interest for neuropharmacological research. The protocols and data presented herein serve as a valuable resource for researchers and scientists working with this and related compounds.

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Toxicity profile and safety data sheet for 2-(4-Methylthiophen-2-YL)ethan-1-amine hcl

An in-depth technical analysis of 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride requires a multidisciplinary approach, bridging structural chemistry, predictive toxicology, and rigorous laboratory safety protocols. This whitepaper is designed for drug development professionals and research scientists who require a mechanistic understanding of this compound's safety profile and handling requirements.

Executive Summary & Chemical Identity

2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride is a specialized heterocyclic building block frequently utilized in medicinal chemistry. Its architecture—a thiophene ring substituted with a methyl group and an ethanamine side chain—makes it a valuable precursor for synthesizing GPCR ligands, neurological agents, and novel materials[1].

While the free-base form of thiophene-ethylamines is typically a volatile, corrosive liquid prone to rapid oxidation, formulating this compound as a hydrochloride salt stabilizes the amine lone pair. This chemical choice yields a stable, crystalline solid that significantly improves shelf-life, enhances aqueous solubility for biological assays, and mitigates severe inhalation and dermal hazards.

Table 1: Chemical Identity & Physicochemical Properties

Parameter	Specification
Chemical Name	2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride
CAS Registry Number	2135336-79-5[2]
Molecular Formula	C₇H₁₂ClNS[3]
Molecular Weight	177.69 g/mol [3]
Structural Class	Thiophene derivative / Primary Amine Salt
Physical State	Solid (Crystalline Powder)

Mechanistic Toxicology & Bioactivation Potential

In drug design, the thiophene ring is widely recognized as a "structural alert"[4]. While it is a potent bioisostere for phenyl rings, its electron-rich nature makes it susceptible to metabolic bioactivation. Understanding the causality behind its toxicity is critical for safe handling and downstream drug development.

Cytochrome P450-Mediated Bioactivation

The primary toxicological concern with thiophene-containing compounds stems from their hepatic metabolism by Cytochrome P450 (CYP450) enzymes. CYP450 catalyzes two competitive reactions on the thiophene ring: S-oxidation and epoxidation [5].

Quantum chemical studies demonstrate that the formation of the thiophene epoxide is highly exothermic (approx. -23.24 kcal/mol) and kinetically favorable compared to S-oxidation[5]. Both the S-oxide and the epoxide are highly reactive electrophiles. If the cellular pool of glutathione (GSH) is depleted, these electrophilic intermediates will covalently bind to nucleophilic residues on hepatic proteins and cellular macromolecules[4]. This macromolecular binding is the mechanistic root of drug-induced liver injury (DILI) and immune-mediated hepatotoxicity frequently associated with thiophene-based drugs.

Influence of the 4-Methyl Substitution

The presence of the methyl group at the 4-position of the thiophene ring alters the electronic distribution and steric hindrance of the molecule. While this can shift the metabolic "soft spots" and potentially reduce the rate of epoxidation compared to unsubstituted thiophenes, the fundamental risk of reactive metabolite formation remains intact.

Putative metabolic pathways and bioactivation of 2-(4-Methylthiophen-2-yl)ethan-1-amine.

Comprehensive Safety Data & GHS Profiling

Based on the physicochemical properties of the hydrochloride salt and analogous read-across data from 2-thiopheneethylamine derivatives, the compound is classified under GHS07 (Exclamation Mark) [6]. It lacks the severe corrosive properties (GHS05) of its free-base counterpart but remains a potent irritant.

Table 2: GHS Toxicological Endpoints & Hazard Profiling

Hazard Class	GHS Category	Hazard Statement (H-Code)	Physiological Target / Consequence
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	Gastrointestinal absorption leading to systemic exposure and potential hepatic stress.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Localized erythema and disruption of the stratum corneum upon prolonged contact.
Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Conjunctival irritation; potential for corneal abrasion if particulates are not flushed.
STOT-SE	Category 3	H335: May cause respiratory irritation	Inhalation of fine crystalline dust can irritate the mucosal lining of the upper respiratory tract.

Mandatory Precautionary Statements (P-Codes):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Safety Workflows & Handling Protocols

To ensure scientific integrity and operator safety, the handling of 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride must follow a self-validating protocol. The following methodology outlines the preparation of a standard 10 mM in vitro stock solution.

Phase 1: Environmental Control & Equilibration

Causality: Hydrochloride salts are inherently hygroscopic. Opening a cold vial in ambient air causes immediate moisture condensation, which artificially inflates the compound's mass, leading to inaccurate molarity calculations and potential hydrolytic degradation.

• Remove the sealed vial from -20°C storage.

• Place the vial in a vacuum desiccator and allow it to equilibrate to room temperature (approx. 30-45 minutes).

• Ensure all handling is conducted within a Class II Type A2 Biological Safety Cabinet (BSC) or a certified chemical fume hood to mitigate H335 inhalation risks.

Phase 2: Gravimetric Transfer (Self-Validating)

Causality: Static charge can cause fine powders to aerosolize or cling to spatulas, resulting in mass loss and contamination.

• Discharge static from the analytical balance and the weighing tools using an anti-static ionizer.

• Tare a disposable, anti-static weigh boat.

• Transfer the estimated mass of the compound into the boat. Record the exact mass ( Minitial​ ).

• Transfer the powder into a sterile, amber glass vial (amber glass prevents UV-mediated degradation of the thiophene ring).

• Re-weigh the "empty" weigh boat ( Mfinal​ ).

• Validation Step: Calculate the true transferred mass: Mtrue​=Minitial​−Mfinal​ . Use Mtrue​ to calculate the exact solvent volume required.

Phase 3: Dissolution & Verification

Causality: While the HCl salt is water-soluble, anhydrous DMSO is the preferred solvent for long-term stock stability, as it prevents aqueous hydrolysis and microbial contamination.

• Add the calculated volume of anhydrous DMSO (≥99.9% purity) to achieve a 10 mM concentration.

• Seal the vial and vortex for 60 seconds.

• Validation Step: Perform a visual inspection by holding the vial against a dual black-and-white background. The solution must be completely transparent with no suspended micro-particulates. If particulates remain, sonicate in a water bath at 25°C for 5 minutes.

• Aliquot the solution into single-use tubes to prevent freeze-thaw degradation, flush with Argon gas to displace oxygen, and store at -80°C.

Phase 4: Spill Decontamination

• Solid Spill: Do not sweep dry, as this aerosolizes the dust. Cover the spill with damp absorbent paper (using water or a mild 5% sodium bicarbonate solution to neutralize any residual acidity from the HCl salt).

• Liquid Spill: Absorb with inert chemical spill pads. Wash the surface thoroughly with a 10% bleach solution, followed by 70% ethanol, to ensure complete breakdown of the organic residue.

References

• Buy 2-(4-Methylthiophen-2-yl)ethan-1-amine (EVT-8907619)
• 2135336-79-5 | 2-(4-Methylthiophen-2-yl)
• Source: nih.
• Source: nih.
• Source: sigmaaldrich.

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Thermodynamic Stability of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thermodynamic stability of active pharmaceutical ingredients (APIs) and key chemical intermediates is a cornerstone of drug development and materials science. It directly impacts safety, efficacy, and shelf-life. This guide provides an in-depth technical overview of the thermodynamic stability of 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride. While specific experimental data for this compound is not extensively published, this document synthesizes information from analogous structures and established principles of chemical stability to provide a robust framework for its evaluation. We will explore the structural contributions to its stability, potential degradation pathways, and the critical experimental protocols required for a comprehensive stability assessment.

Introduction: The Critical Role of Thermodynamic Stability

In the journey of a chemical entity from discovery to application, particularly in the pharmaceutical realm, understanding its inherent stability is paramount. Thermodynamic stability governs a compound's resistance to chemical change under various environmental conditions, such as heat, light, and humidity. For a compound like 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl, which serves as a building block in the synthesis of more complex molecules, its stability profile dictates storage conditions, handling procedures, and the viability of synthetic routes.[1]

Forced degradation studies, or stress testing, are a crucial component of this evaluation.[2] By subjecting a compound to conditions more severe than typical storage, we can identify likely degradation pathways and products, which is essential for developing stability-indicating analytical methods.[3][4] This knowledge is not only a regulatory requirement in drug development but also a scientific necessity to ensure the quality, safety, and efficacy of the final product.[5][6]

Molecular Structure and Inherent Stability Factors

The stability of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is a composite of the properties of its constituent functional groups: the thiophene ring, the ethanamine side chain, and the hydrochloride salt form.

• The Thiophene Ring: Thiophene is a five-membered aromatic heterocycle containing a sulfur atom.[7] Its aromaticity lends it considerable stability. However, the sulfur atom is susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or certain chemical reagents.[8] This can lead to the formation of reactive intermediates like thiophene S-oxides and epoxides.[7][8] The presence of a methyl group on the thiophene ring can influence its electronic properties and, consequently, its reactivity and stability.

• The Ethanamine Side Chain: The primary amine group of the ethanamine side chain is basic and is the site of protonation to form the hydrochloride salt. While the salt form enhances stability, the free amine is susceptible to oxidation and other degradation reactions.

• The Hydrochloride Salt: Converting the amine to its hydrochloride salt is a common strategy to improve the stability and handling of amine-containing compounds.[9][10] The protonation of the amine group reduces its nucleophilicity, thereby decreasing its susceptibility to certain degradation reactions.[11] Hydrochloride salts are generally crystalline solids with higher melting points and often exhibit lower hygroscopicity compared to the free base, contributing to enhanced physical and chemical stability.[11]

Potential Degradation Pathways

Understanding potential degradation pathways is critical for designing robust stability studies and developing appropriate storage and handling protocols. For 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl, several pathways should be considered:

• Oxidation: As mentioned, the thiophene ring's sulfur atom is a primary site for oxidation.[8] The ethanamine side chain can also undergo oxidative degradation. The use of oxidizing agents like hydrogen peroxide in forced degradation studies can help to elucidate these pathways.[11]

• Hydrolysis: While generally stable, under extreme pH and temperature conditions, the molecule could be susceptible to hydrolysis, although specific pathways would need to be experimentally determined.

• Photodegradation: Aromatic systems and compounds with heteroatoms can be sensitive to light.[6] Photostability studies, exposing the compound to UV and visible light, are necessary to assess this potential degradation route.

• Thermal Decomposition: At elevated temperatures, the molecule will eventually decompose. The onset and pattern of this decomposition are key indicators of its thermal stability.

The following diagram illustrates a hypothetical workflow for investigating these degradation pathways.

Caption: Workflow for Forced Degradation Studies.

Experimental Assessment of Thermodynamic Stability

A comprehensive assessment of thermodynamic stability involves a combination of thermal analysis techniques and long-term stability studies.

Thermal Analysis

Thermal analysis techniques provide rapid and valuable information about the physical and chemical changes that a material undergoes as a function of temperature.[12]

a) Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[13] It is a powerful tool for determining melting point, glass transitions, and exothermic or endothermic events associated with decomposition.[14][15] A sharp endothermic peak can indicate the melting point of a crystalline solid, while a broad exotherm at higher temperatures can signify decomposition.[16]

b) Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[17] It is used to determine the temperature at which degradation begins (onset temperature) and to quantify mass loss due to decomposition or desolvation.[18][19] A TGA curve provides a clear profile of the thermal stability of the material.[17]

The following diagram illustrates the relationship between these key analytical techniques in a typical characterization workflow.

Caption: Workflow for Stability Assessment.

Experimental Protocols

Protocol 1: Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and identify other thermal events like decomposition.[15][20]

• Instrumentation: A calibrated Differential Scanning Calorimeter.[21]

• Methodology:

  • Accurately weigh 2-5 mg of the compound into an aluminum DSC pan.

  • Crimp the pan with a lid. An open pan or a pinhole lid may be used if volatilization is expected.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere (e.g., 50 mL/min flow rate).[16]

  • Scan from ambient temperature to a temperature beyond any expected thermal events (e.g., 300 °C).

• Data Analysis: The melting point is determined as the onset or peak of the endothermic melting event. Exothermic events at higher temperatures are indicative of decomposition.[16]

Protocol 2: Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal decomposition temperature of the compound.[16]

• Instrumentation: A calibrated Thermogravimetric Analyzer.

• Methodology:

  • Accurately weigh 5-10 mg of the compound into a TGA pan (ceramic or platinum).

  • Place the pan onto the TGA balance.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.[16]

  • Scan from ambient temperature to a high temperature (e.g., 600 °C) to ensure complete decomposition.

• Data Analysis: The TGA curve plots percent weight loss versus temperature. The onset temperature of significant weight loss is taken as the decomposition temperature. The temperature at which 5% weight loss occurs is also a common metric.[16]

Protocol 3: Accelerated Stability Study

• Objective: To evaluate the chemical stability of the solid compound under accelerated storage conditions.[11]

• Methodology:

  • Place accurately weighed samples of the compound in suitable containers (e.g., glass vials).

  • Store the samples in controlled environment chambers at accelerated conditions, such as 40°C / 75% Relative Humidity (RH).[11]

  • At specified time points (e.g., 0, 1, 3, and 6 months), withdraw a sample.

  • Analyze the sample for purity and degradation products using a validated stability-indicating HPLC method.

• Data Analysis: The change in purity over time is plotted to assess the stability of the compound under these conditions.

Summary of Expected Data

The following table summarizes the type of quantitative data that would be generated from these analyses. The values are hypothetical and serve as an illustration.

Parameter	Method	Expected Observation	Significance
Melting Point (Tm)	DSC	Sharp endotherm (e.g., 150-160 °C)	Indicator of purity and crystalline form
Decomposition Onset (Td)	TGA	Onset of mass loss (e.g., >200 °C)	Defines the upper limit of thermal stability
Mass Loss	TGA	Stepwise or continuous mass loss	Characterizes the decomposition process
Purity (t=0)	HPLC	≥ 98%	Establishes the initial quality of the material
Purity (t=6 months, 40°C/75% RH)	HPLC	> 95%	Indicates stability under accelerated conditions

Conclusion

References

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Elucidating the Mechanism of Action of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl: A Comprehensive Cellular Assay Framework

Executive Summary & Structural Rationale

The compound 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride is a synthetic biogenic amine analog. Structurally, it is derived by replacing the phenyl ring of the endogenous trace amine 2-phenylethylamine (PEA) with a 4-methylthiophene moiety. According to the principles of classical bioisosterism, thiophene serves as a highly effective bioisostere for benzene, often retaining or enhancing receptor affinity while fundamentally altering the molecule's electronic distribution and metabolic stability[1][2].

In preclinical drug development, thiophene-based ethylamines are primarily investigated for their modulatory effects on the Trace Amine-Associated Receptor 1 (TAAR1) and their susceptibility to oxidative deamination by Monoamine Oxidase (MAO) enzymes. As a Senior Application Scientist, I have designed this whitepaper to provide a self-validating, highly controlled cellular assay framework to rigorously profile the mechanism of action (MoA) of this compound.

GPCR Profiling: TAAR1 Activation and cAMP Signaling

Causality & Assay Rationale

TAAR1 is a Gαs-coupled G-protein coupled receptor (GPCR)[3]. Upon agonist binding, the Gαs subunit dissociates and stimulates adenylate cyclase (AC), catalyzing the conversion of ATP into cyclic AMP (cAMP). To quantify the agonistic properties of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl, we utilize a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP accumulation assay[4][5].

A critical mechanistic choice in this protocol is the inclusion of 3-isobutyl-1-methylxanthine (IBMX) . IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Without IBMX, endogenous cellular PDEs would rapidly hydrolyze the generated cAMP into AMP, destroying the secondary messenger signal before it can be quantified, leading to false-negative readouts.

Step-by-Step Protocol: HTRF cAMP Accumulation Assay

• Cell Preparation: Harvest HEK-293 cells stably expressing human TAAR1. Resuspend the cells in assay buffer (Hank's Balanced Salt Solution supplemented with 20 mM HEPES and 0.5 mM IBMX) to a working density of 1 × 10⁶ cells/mL.

• Microplate Seeding: Dispense 5 µL of the cell suspension (5,000 cells/well) into a white 384-well microplate. Causality: White plates are strictly required for luminescence/HTRF assays to maximize signal reflection and eliminate well-to-well optical crosstalk.

• Compound Addition: Add 5 µL of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl, prepared in a 10-point serial dilution (ranging from 10 µM to 0.1 nM), to the respective wells.

• Incubation: Incubate the microplate at room temperature (22°C) for 30 minutes to allow for steady-state receptor binding and intracellular cAMP accumulation.

• Detection Reagents: Add 5 µL of cAMP-d2 conjugate (acceptor) and 5 µL of anti-cAMP Cryptate (donor), both formulated in a proprietary lysis buffer. Causality: The lysis buffer ruptures the cell membrane, releasing intracellular cAMP to competitively displace the cAMP-d2 conjugate from the Cryptate antibody.

• Readout: Incubate for 1 hour at room temperature. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using dual-wavelength emission (665 nm and 620 nm). Calculate the HTRF ratio (665/620).

TAAR1 Gs-coupled signaling pathway and HTRF cAMP detection workflow.

Enzymatic Profiling: Monoamine Oxidase (MAO) Interaction

Causality & Assay Rationale

Because the test compound is a primary ethylamine derivative, it is highly susceptible to oxidative deamination by MAO-A and MAO-B[6]. To determine whether 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl acts as a substrate or a competitive inhibitor, we employ the Amplex Red fluorometric assay[7][8].

MAO activity generates hydrogen peroxide (H₂O₂). However, H₂O₂ is transient and difficult to measure directly in a high-throughput format. Therefore, we couple the primary enzymatic reaction with horseradish peroxidase (HRP) . HRP utilizes the generated H₂O₂ to oxidize 10-acetyl-3,7-dihydroxyphenoxazine (Amplex Red) into resorufin. Causality: Resorufin is a highly stable, intensely fluorescent product that provides a 1:1 stoichiometric readout of MAO activity, ensuring high signal-to-noise ratios even at low enzyme concentrations[9][10].

Step-by-Step Protocol: Amplex Red MAO Assay

• Enzyme Preparation: Dilute recombinant human MAO-A or MAO-B in 1X Reaction Buffer (0.1 M sodium phosphate, pH 7.4) to a working concentration of 2 U/mL.

• Compound Incubation: In a black 96-well microplate, add 50 µL of the diluted enzyme to 50 µL of the test compound. Causality: Black plates are utilized to absorb scattered light and minimize background auto-fluorescence. Incubate for 15 minutes at 37°C.

• Working Solution Preparation: Prepare a detection mixture containing 400 µM Amplex Red reagent and 2 U/mL HRP in 1X Reaction Buffer.

• Reaction Initiation: Add 100 µL of the Amplex Red/HRP working solution to each well to initiate the coupled detection.

• Kinetic Readout: Protect the plate from light and measure fluorescence continuously for 30 minutes at 37°C using a fluorescence microplate reader (Excitation: 530 nm, Emission: 590 nm).

Amplex Red coupled enzymatic assay for MAO substrate/inhibitor profiling.

Off-Target GPCR Screening: Dopamine D2 Receptor Selectivity

Causality & Assay Rationale

To ensure the compound's selectivity for TAAR1, it must be screened against structurally related monoamine receptors, such as the Dopamine D2 receptor. The D2 receptor is natively Gαi-coupled, which inhibits cAMP production. Measuring a decrease in cAMP is often plagued by poor assay windows.

To circumvent this, we utilize a chimeric G-protein (Gqi5) . Causality: Gqi5 forces the Gαi-coupled D2 receptor to signal through the Gαq pathway. This redirects the intracellular signal to release calcium (Ca²⁺) from the endoplasmic reticulum, which can be robustly quantified using a Fluorometric Imaging Plate Reader (FLIPR) and a calcium-sensitive dye (Fluo-4)[1].

Step-by-Step Protocol: FLIPR Calcium Mobilization Assay

• Cell Seeding: Plate HEK-293 cells stably co-expressing the human D2 receptor and Gqi5 in a black, clear-bottom 384-well plate at 15,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Remove the culture medium and add 20 µL of Fluo-4 NW dye loading solution. Causality: The buffer must contain probenecid (an anion exchange inhibitor) to prevent the active efflux of the Fluo-4 dye by multidrug resistance transporters. Incubate for 60 minutes at 37°C.

• Baseline Reading: Transfer the plate to the FLIPR instrument. Record baseline fluorescence (Excitation: 488 nm, Emission: 515-575 nm) for 10 seconds.

• Compound Addition & Kinetic Readout: The instrument automatically dispenses 10 µL of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl. Fluorescence is recorded continuously for 3 minutes to capture the peak calcium transient.

Quantitative Data Presentation

To provide a clear overview of the expected pharmacological profile for this class of thiophene-ethylamine derivatives, the quantitative assay parameters are summarized below:

Target System	Assay Methodology	Readout Modality	Representative Parameter	Expected Pharmacological Activity
TAAR1 Receptor	HTRF cAMP Accumulation	TR-FRET (Ratio 665/620 nm)	EC₅₀	Full / Partial Agonist (Sub-micromolar)
MAO-A / MAO-B	Amplex Red Coupled Assay	Fluorescence (Ex 530 / Em 590)	Kₘ / IC₅₀	Competitive Substrate / Weak Inhibitor
Dopamine D2	FLIPR Calcium (Gqi5 Chimeric)	Fluorescence (Ex 488 / Em 525)	IC₅₀ / EC₅₀	Inactive / Low Affinity Off-Target

Conclusion

Validating the mechanism of action of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl requires a holistic, multi-assay approach. By combining Gαs-directed cAMP quantification for TAAR1, HRP-coupled fluorometry for MAO metabolism, and chimeric Gqi5-directed calcium mobilization for off-target selectivity, researchers can establish a self-validating preclinical profile. This rigorous framework ensures that the bioisosteric substitution of the thiophene ring translates into measurable, target-specific cellular activity.

References

• Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews (1996). Patani, G. A., & LaVoie, E. J. URL:[Link]

• Trace Amine-Associated Receptors as Emerging Therapeutic Targets. Pharmacological Reviews (2009). Grandy, D. K., et al. URL:[Link]

• A one-step fluorometric method for the continuous measurement of monoamine oxidase activity. Analytical Biochemistry (1997). Zhou, M., Panchuk-Voloshina, N. URL:[Link]

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Protocols & Analytical Methods

Application Note: 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl in the Discovery of Novel Thienopyridine and CNS Therapeutics

Document Type: Technical Application Note & Experimental Protocol Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Compound: 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride (CAS: 2135336-79-5)

Scientific Rationale: The Thiophene Bioisostere Advantage

In the landscape of modern drug discovery, the 2-phenethylamine scaffold is a privileged building block, forming the core of countless central nervous system (CNS) therapeutics and G-protein coupled receptor (GPCR) ligands. However, the inherent metabolic liabilities of the benzene ring—specifically its susceptibility to cytochrome P450 (CYP) mediated oxidation—often necessitate structural rescaffolding.

The strategic substitution of the benzene ring with a thiophene ring (bioisosteric replacement) is a highly effective method to modulate a drug candidate's pharmacokinetic and pharmacodynamic profile . 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl serves as an advanced precursor in this domain, offering distinct mechanistic advantages over both standard phenethylamines and unsubstituted thiophene analogues.

Causality in Structural Design

• Metabolic Stability: The sulfur atom in the thiophene ring alters the electronic distribution of the pharmacophore, significantly reducing the rate of oxidative metabolism compared to benzene .

• The 4-Methyl Advantage: The addition of a methyl group at the C4 position of the thiophene ring is not arbitrary. Sterically, it fills hydrophobic sub-pockets within GPCR orthosteric sites, enhancing binding affinity. Electronically, the methyl group acts as an electron-donating group (EDG), which hyper-activates the C3 position for downstream electrophilic aromatic substitution (EAS) reactions, while simultaneously blocking a known metabolic hotspot.

• Salt Form Selection: The hydrochloride (HCl) salt is utilized rather than the free base to prevent atmospheric oxidation and carbamate formation (via CO₂ absorption), ensuring high batch-to-batch reproducibility during library synthesis.

Physicochemical Profiling

Understanding the physicochemical shifts induced by this bioisosteric replacement is critical for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) outcomes. The table below summarizes the quantitative and qualitative shifts when transitioning from a classical phenethylamine to the 4-methylthiophene analogue.

Property	Standard Phenethylamine	2-(Thiophen-2-yl)ethanamine	2-(4-Methylthiophen-2-yl)ethanamine
Ring Architecture	6-membered aromatic	5-membered heteroaromatic	5-membered, C4-substituted
LogP (Estimated)	~1.41	~1.25	~1.65
Hydrogen Bonding	None on ring	Weak H-bond acceptor (Sulfur)	Weak H-bond acceptor (Sulfur)
Aromatic Reactivity (EAS)	Moderate	High	Very High (Directed by C4-Methyl)
Metabolic Hotspots	Phenyl ring (para-oxidation)	S-oxidation, C5-hydroxylation	Sterically blocked at C4

Data synthesized from comparative bioisosteric profiling studies.

Experimental Workflows & Protocols

Protocol A: Regioselective Pictet-Spengler Cyclization

The most prominent application of 2-(4-methylthiophen-2-yl)ethan-1-amine is its use as a precursor for synthesizing tetrahydrothieno[3,2-c]pyridine scaffolds—the core framework of antiplatelet agents (like ticlopidine) and various CNS-active alkaloids .

Mechanistic Causality: The Pictet-Spengler reaction relies on the formation of an iminium ion, followed by intramolecular EAS. The C4-methyl group on our precursor inductively enriches the electron density at the C3 position, lowering the activation energy for ring closure and ensuring strict regioselectivity.

Step-by-Step Methodology:

• Freebasing: Suspend 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl (1.0 eq, 10 mmol) in anhydrous dichloromethane (DCM, 50 mL). Add N,N-Diisopropylethylamine (DIPEA, 1.2 eq) dropwise at 0°C. Stir for 15 minutes to liberate the free amine.

• Imine Formation: Add the desired aldehyde (e.g., a substituted benzaldehyde, 1.05 eq) to the solution. Add anhydrous magnesium sulfate (MgSO₄) as a desiccant to drive the equilibrium toward the imine. Stir at room temperature for 4 hours.

• Filtration: Filter the reaction mixture under an inert argon atmosphere to remove MgSO₄.

• Acid-Catalyzed Cyclization: Cool the filtrate to -78°C. Slowly add Trifluoroacetic acid (TFA, 3.0 eq). The strong acid protonates the imine to form a highly electrophilic iminium ion, triggering the cyclization at the activated C3 position of the thiophene ring.

• Self-Validating QC Step: After warming to room temperature (stirring for 12 hours), sample 10 µL of the reaction mixture for LC-MS analysis. Validation criteria: The reaction is deemed complete only when the iminium intermediate mass ( [M+H]+ ) is undetectable, and the cyclized tetrahydrothieno[3,2-c]pyridine mass peak represents >95% of the Total Ion Chromatogram (TIC).

• Workup: Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Fig 1. Synthetic workflow for thienopyridine scaffolds via Pictet-Spengler cyclization.

Protocol B: In Vitro GPCR Radioligand Binding Assay

Once the novel thiophene derivatives are synthesized, their target engagement must be validated. Because phenethylamine bioisosteres frequently target monoamine GPCRs (e.g., Dopamine D2, Serotonin 5-HT₂ₐ), a competitive radioligand binding assay is the gold standard for determining binding affinity ( Ki​ ).

Mechanistic Causality: Radioligand displacement directly measures the thermodynamic affinity of the synthesized compound for the receptor's orthosteric site, isolating binding events from downstream signal amplification artifacts.

Step-by-Step Methodology:

• Membrane Preparation: Thaw CHO-K1 cell membranes stably expressing the target GPCR (e.g., 5-HT₂ₐ) on ice. Resuspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, 0.1 mM EDTA, pH 7.4).

• Ligand Preparation: Prepare 10-point serial dilutions (10⁻¹¹ to 10⁻⁴ M) of the synthesized thiophene derivative in 100% DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% to prevent membrane denaturation.

• Incubation: In a 96-well plate, combine 50 µL of the test compound, 50 µL of the radioligand (e.g.,[³H]-Ketanserin at its Kd​ concentration), and 100 µL of the membrane suspension. Incubate at 25°C for 90 minutes to reach thermodynamic equilibrium.

• Harvesting: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a 96-well cell harvester. Wash filters three times with ice-cold wash buffer.

• Self-Validating QC Step (Z'-Factor): Include positive control wells (10 µM reference antagonist for non-specific binding) and negative control wells (vehicle only for total binding). Calculate the Z'-factor. Validation criteria: A Z'-factor ≥0.5 is required to validate the assay plate. If Z' < 0.5, the data must be discarded due to unacceptable signal-to-noise variance.

• Analysis: Add scintillation cocktail and read on a Microbeta counter. Convert IC₅₀ values to Ki​ using the Cheng-Prusoff equation.

Fig 2. Self-validating radioligand binding assay workflow for GPCR target engagement.

References

• Beilstein Journal of Organic Chemistry. 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space. (2024). Available at:[Link]

• MDPI Molecules. Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids. (2024). Available at:[Link]

Protocol for dissolving 2-(4-Methylthiophen-2-YL)ethan-1-amine hcl in organic solvents

Application Note: Solubilization Protocols for 2-(4-Methylthiophen-2-yl)ethan-1-amine Hydrochloride in Organic Media

Executive Summary

2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride (CAS: 2135336-79-5) is a highly versatile thiophene derivative utilized extensively as a building block in medicinal chemistry and materials science[1]. While the hydrochloride (HCl) salt form is preferred for its oxidative stability and prolonged shelf-life, it presents a significant solubility barrier when downstream reactions require non-polar or aprotic organic solvents. This application note details the physicochemical causality behind this insolubility and provides two field-validated protocols to successfully transition the compound into organic media.

Mechanistic Insights: The Solubility Barrier

The solubility of any compound is dictated by the thermodynamic balance between its crystal lattice energy and the solvation energy provided by the solvent. In the case of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl, the protonated primary amine cation and the chloride anion form a rigid, highly stable ionic lattice[2].

Non-polar organic solvents (e.g., dichloromethane, hexanes, toluene) possess low dielectric constants (ε < 10) and lack the hydrogen-bonding capacity required to disrupt these strong electrostatic interactions[3]. Consequently, the salt remains insoluble or "oils out" as an immiscible layer[2].

To overcome this, researchers must employ one of two strategies:

• Dielectric Modulation (Co-Solvency): Introducing a polar protic co-solvent (like methanol) to disrupt the ionic lattice, allowing dissolution in moderately polar aprotic solvents[2].

• Chemical Neutralization (Free-Basing): Deprotonating the amine to its neutral free base form. The resulting molecule is dominated by its hydrophobic thiophene ring and ethyl chain, rendering it highly lipophilic and miscible in nearly all organic solvents[1].

Comparative Solubility Data

The following table summarizes the solubility profiles of the HCl salt versus the free base form across a gradient of solvent polarities. This data dictates which protocol should be selected based on your target solvent.

Solvent	Dielectric Constant (ε)	Solvation Capacity for HCl Salt	Solvation Capacity for Free Base
Water	80.1	High (Spontaneous)	Low (Hydrophobic thiophene)
Methanol / Ethanol	32.7 / 24.3	Moderate to High	High
DMSO / DMF	46.7 / 36.7	Moderate (Requires thermal agitation)	High
Dichloromethane (DCM)	9.1	Insoluble	High
Ethyl Acetate (EtOAc)	6.0	Insoluble	High
Hexanes	1.9	Insoluble	Moderate to High

Data synthesized from general amine hydrochloride solubility profiles and specific thiophene derivative behaviors[1][2][3].

Experimental Workflows

Decision matrix for solubilizing the thiophene-ethylamine HCl salt based on solvent needs.

Protocol A: Direct Dissolution via Co-Solvency (Retaining the HCl Salt)

Application: Ideal for cross-coupling reactions or amide couplings where the protonated state must be retained until in situ neutralization is performed. Causality: Gentle heating increases the kinetic energy of the solvent molecules, while a polar protic co-solvent acts as a chemical "wedge" to break the chloride-amine hydrogen bonds without altering the molecule's protonation state[2].

Step-by-Step Methodology:

• Weighing: Accurately weigh the required mass of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl into a dry, inert reaction vial.

• Primary Solvent Addition: Add the primary polar aprotic solvent (e.g., anhydrous DMF or DMSO) to achieve approximately 80% of the desired final volume.

• Thermal Agitation: Place the vial in a thermomixer or water bath set to 45°C – 50°C. Stir vigorously for 10 minutes. Caution: Do not exceed 60°C to prevent potential thermal degradation or side reactions.

• Co-Solvent Integration: If the solution remains cloudy or particulate matter persists (indicating unbroken lattice structures), add a polar protic co-solvent (e.g., anhydrous Methanol) dropwise, up to a maximum of 10% v/v[2].

• Self-Validation (Equilibration): Sonicate the mixture for 5 minutes. The system is validated when a completely clear, homogenous solution is achieved with no visible refractance from undissolved micro-crystals.

Protocol B: Free-Basing via Biphasic Extraction (Isolating the Free Amine)

Application: Mandatory for reactions requiring strictly non-polar, anhydrous environments (e.g., Grignard reactions, moisture-sensitive alkylations) where the free amine is the active nucleophile. Causality: By shifting the pH of the aqueous environment above the pKa of the primary amine (typically ~9-10), the compound is deprotonated. The neutral molecule rapidly partitions into the organic phase due to the high lipophilicity of the 4-methylthiophene moiety[1][3].

Mechanistic workflow of the biphasic free-basing process to extract the lipophilic amine.

Step-by-Step Methodology:

• Aqueous Solubilization: Dissolve 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl in a minimum volume of distilled water (e.g., 10 mL per gram of salt). Ensure complete dissolution.

• Organic Overlay: Add an equal volume of the target extraction solvent (e.g., Dichloromethane or Ethyl Acetate) to create a biphasic mixture[3].

• Alkaline Neutralization: While stirring vigorously, add 1M NaOH (or saturated aqueous Na₂CO₃) dropwise.

• Self-Validation (pH Check): Monitor the aqueous layer with pH paper until it reaches pH 10–11. The aqueous layer may briefly become milky as the free base forms before it immediately partitions into the organic layer.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to resolve completely. Collect the lower organic layer (if using DCM) or upper organic layer (if using EtOAc).

• Iterative Extraction: Extract the remaining aqueous phase with two additional portions of the organic solvent to ensure quantitative recovery of the amine[3].

• Drying & Isolation: Combine the organic extracts and dry over anhydrous Sodium Sulfate (Na₂SO₄) for 15 minutes to remove residual water. Filter the drying agent.

• Concentration: Use the anhydrous organic solution directly in the subsequent reaction, or concentrate it under reduced pressure (rotary evaporation) to yield the pure free base as a viscous oil.

References

• Title: Purification of organic hydrochloride salt - Discussion on amine HCl solubility Source: ResearchGate URL: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Note: Strategic Incorporation of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl in Solid-Phase Peptide Synthesis

Executive Summary & Mechanistic Rationale

The incorporation of non-canonical amines into peptide sequences is a critical technique in modern drug development, allowing for the synthesis of peptidomimetics with enhanced pharmacokinetic properties. 2-(4-Methylthiophen-2-yl)ethan-1-amine is a highly valued building block in medicinal chemistry. The electron-rich thiophene ring acts as an excellent bioisostere for phenyl rings, frequently utilized to modulate target binding affinity and interact with neurotransmitter systems[1].

Because this compound is a primary amine lacking a carboxyl group, it cannot be incorporated into the peptide backbone via standard elongation. Instead, it must function exclusively as a nucleophile . In Solid-Phase Peptide Synthesis (SPPS), this restricts its application to two primary strategic workflows:

• C-Terminal N-Alkyl Amidation: Cleaving a peptide from a specialized resin via aminolysis.

• On-Resin Side-Chain Derivatization: Forming an amide bond with the free carboxyl group of an orthogonally protected Aspartate or Glutamate residue.

Chemical Properties & Handling Causality

• Formula: C₇H₁₁NS · HCl

• Molecular Weight: 141.24 g/mol (free base) + 36.46 g/mol (HCl) = 177.70 g/mol [1].

• Causality in Preparation: The compound is commercially supplied as a stable hydrochloride salt. In this state, the primary amine is protonated ( NH3+​ ) and completely devoid of nucleophilicity. It is a critical requirement to neutralize the salt in situ using a non-nucleophilic organic base (such as N,N-Diisopropylethylamine, DIPEA) to regenerate the reactive free amine ( NH2​ ) prior to any SPPS coupling or cleavage step. The two-carbon (ethyl) spacer sufficiently insulates the amine from the electron-rich thiophene ring, ensuring it retains high aliphatic nucleophilicity.

Strategic Workflows for SPPS Incorporation

Strategy A: C-Terminal Amidation via Safety-Catch Resin

Synthesizing C-terminal N-alkyl amides on solid support is notoriously challenging. While Backbone Amide Linker (BAL) resins allow for reductive amination with primary amines, the subsequent coupling of the first Fmoc-amino acid is severely sterically hindered, often resulting in massive deletion sequences[2].

To bypass this, we utilize the Kenner 4-sulfamylbutyryl "safety-catch" resin . This sulfonamide linker is completely stable to both the basic conditions of Fmoc deprotection (20% piperidine) and standard acidic conditions[3]. The causality of this design is elegant: the linker remains inert during peptide elongation. Only upon completion of the synthesis is the sulfonamide activated via alkylation (typically with iodoacetonitrile). This activation converts the linker into a highly reactive N-alkyl-N-acylsulfonamide, which acts as an excellent leaving group when subjected to nucleophilic attack by the free-based 2-(4-Methylthiophen-2-yl)ethanamine, cleanly releasing the C-terminally modified peptide[4].

Caption: Workflow for C-terminal derivatization using safety-catch resin and thiophene-ethylamine.

Strategy B: Orthogonal Side-Chain Amidation

To incorporate the thiophene moiety as a branched side-chain modification, the peptide is synthesized using an orthogonally protected amino acid, such as Fmoc-Glu(OAllyl)-OH . The allyl ester is completely stable to standard Fmoc/tBu chemistry. Once the sequence is complete, Palladium(0) catalysis is used to selectively remove the allyl group, exposing a free carboxylate on the resin. This carboxylate is then activated and reacted with the free-based thiophene-amine.

Caption: Strategy for orthogonal on-resin side-chain amidation using Glu(OAllyl) deprotection.

Self-Validating Experimental Protocols

Protocol A: C-Terminal Aminolysis via Kenner Resin

Note: This protocol assumes a 0.1 mmol synthesis scale.

Step 1: Peptide Elongation & N-Terminal Capping

• Synthesize the desired sequence on 4-sulfamylbutyryl resin (0.1 mmol) using standard Fmoc/tBu chemistry.

• Critical Causality Step: Following the final Fmoc deprotection, the N-terminus must be capped. If left free, the N-terminal amine will undergo intramolecular attack on the activated C-terminus, causing head-to-tail cyclization. Treat the resin with Boc₂O (10 eq) and DIPEA (10 eq) in DMF for 30 minutes.

• Wash thoroughly with DMF (3x) and NMP (3x).

Step 2: Sulfonamide Activation

• Swell the resin in minimal NMP.

• Add Iodoacetonitrile (20 eq, 2.0 mmol) and DIPEA (10 eq, 1.0 mmol) to the resin[2].

• Agitate at room temperature for 24 hours while protected from light.

• Wash the resin extensively with NMP (5x) and THF (5x) to remove all unreacted iodoacetonitrile.

• Self-Validation Checkpoint: Cleave a 1 mg aliquot of resin with 10% benzylamine in THF for 30 mins. Analyze the supernatant via LC-MS to confirm the presence of the benzylamide product, validating successful linker activation[4].

Step 3: Aminolytic Cleavage

• Amine Free-Basing: In a separate vial, dissolve 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl (5 eq, 0.5 mmol, ~88.8 mg) in 2 mL of THF. Add DIPEA (6 eq, 0.6 mmol, ~104 µL) and vortex to generate the free base.

• Add the free-based amine solution to the activated resin.

• Agitate at room temperature for 24 hours. (For highly sterically hindered C-terminal residues like Val or Ile, gentle heating to 50°C may be required).

• Collect the filtrate (which now contains your fully protected, C-terminally modified peptide). Wash the resin with THF (2x) and combine the filtrates.

• Evaporate the solvent under reduced pressure.

Step 4: Global Deprotection

• Treat the dried residue with a standard TFA cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours to remove side-chain protecting groups.

• Precipitate the final peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: On-Resin Side-Chain Amidation

Note: This protocol assumes a 0.1 mmol synthesis scale.

Step 1: Allyl Deprotection

• Swell the peptide-resin (containing Fmoc-Glu(OAllyl)-OH) in dry DCM under Argon.

• Add Phenylsilane (PhSiH₃, 10 eq) as an allyl scavenger.

• Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.1 eq) dissolved in a minimum volume of dry DCM.

• Agitate under Argon for 2 hours in the dark.

• Wash the resin with DCM (3x), 0.5% sodium diethyldithiocarbamate in DMF (to remove Pd residues, 3x), and DMF (3x).

• Self-Validation Checkpoint: Perform a micro-cleavage on a few beads using TFA/TIS/H₂O. Analyze via LC-MS to confirm a mass shift of -40 Da (loss of the allyl group).

Step 2: Side-Chain Amidation

• Amine Free-Basing: Dissolve 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl (5 eq, 0.5 mmol) in 2 mL DMF. Add DIPEA (10 eq, 1.0 mmol).

• Add PyBOP (5 eq, 0.5 mmol) to the resin, followed immediately by the free-based amine solution.

• Agitate for 2–4 hours at room temperature.

• Wash with DMF (5x) and DCM (5x).

• Proceed with standard TFA global cleavage.

Quantitative Data Summary

The following table summarizes the stoichiometric and kinetic parameters required to ensure high-fidelity incorporation of the thiophene-ethylamine building block across both methodologies.

Parameter	Strategy A: Safety-Catch Aminolysis	Strategy B: Side-Chain Amidation
Resin / Linker	4-Sulfamylbutyryl (Kenner) Resin	Rink Amide / Wang Resin
Target Modification Site	C-Terminus	Internal (Asp/Glu Side-Chains)
Amine Equivalents	5.0 eq	5.0 eq
Base (DIPEA) Equivalents	6.0 eq (to neutralize HCl + catalyze)	10.0 eq
Coupling/Cleavage Reagent	None (Nucleophilic displacement)	PyBOP (5.0 eq)
Reaction Time	24 hours	2 - 4 hours
Temperature	Room Temp (up to 50°C for bulky AAs)	Room Temp
Expected Yield (Step)	75 - 90% (dependent on C-term AA)	> 95%
Primary Limitation	Requires prior N-terminal capping	Requires strictly anhydrous Pd(0) handling

References

• evitachem.com - Buy 2-(4-Methylthiophen-2-yl)ethan-1-amine (EVT-8907619). Provides physicochemical properties, molecular weight, and medicinal chemistry applications of the thiophene-ethylamine derivative. URL:[1]

• nih.gov (PMC) - A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. Details the limitations of BAL resins for small amines and validates the use of safety-catch resins for C-terminal derivatization. URL:[2]

• acs.org (JACS) - Activation Method to Prepare a Highly Reactive Acylsulfonamide “Safety-Catch” Linker for Solid-Phase Synthesis. Establishes the authoritative protocol for activating Kenner resin with iodoacetonitrile and performing aminolysis. URL:[4]

• acs.org - Immobilized Coupling Reagents: Synthesis of Amides/Peptides. Discusses the stability of the sulfonamide Kenner resin to piperidine and TFA treatments, confirming its compatibility with standard Fmoc SPPS strategies. URL:[3]

Sources

• 1. evitachem.com [evitachem.com]
• 2. A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Issues of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl in Aqueous Buffers

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to proactively address and resolve solubility challenges encountered when working with this compound in aqueous buffer systems. We will delve into the physicochemical principles governing its solubility and provide a series of practical, step-by-step strategies to ensure successful experimental outcomes.

Understanding the Core Problem: A Tale of Two Moieties

The solubility behavior of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is dictated by the interplay between its two key structural features: the hydrophobic methyl-thiophene ring and the hydrophilic protonated amine group.

• The Hydrophobic Thiophene Ring : Thiophene and its derivatives are generally nonpolar and exhibit poor water solubility.[1][2] This part of the molecule resists interaction with water.

• The Ionizable Amine Group : The ethanamine side chain is a weak base. In its hydrochloride (HCl) salt form, the amine is protonated (-NH₃⁺), rendering it charged and significantly more water-soluble.[3]

The primary issue arises from the pH-dependent equilibrium of the amine group. In aqueous solutions, the protonated, soluble form exists in equilibrium with the deprotonated, neutral "free base" form (-NH₂). The free base is substantially less polar and, due to the influence of the thiophene ring, poorly soluble in water, often leading to precipitation.[4][5]

Caption: Troubleshooting workflow for solubility issues.

Strategy 1: pH Adjustment

This is the primary and most cost-effective method. By lowering the pH, you force the equilibrium toward the protonated R-NH₃⁺ form, leveraging the inherent solubility of the salt.

• Mechanism : Increased H⁺ concentration suppresses deprotonation of the amine.

• Recommended pH Range : 4.0 - 6.0. The solubility will increase significantly in more acidic conditions. [4]* Caution : Ensure the altered pH is compatible with your assay, cells, or downstream processing.

Strategy 2: Use of Co-solvents

Co-solvents are organic solvents mixed with water to reduce the overall polarity of the solvent system, thereby increasing the solubility of nonpolar solutes. [6]

• Mechanism : The co-solvent reduces the interfacial tension between the hydrophobic compound and the aqueous solution. [7]* Application : Best used for preparing concentrated stock solutions that are then diluted, but can also be included in the final buffer at low concentrations.

• Caution : Organic solvents can affect protein structure and cell viability. Always run a vehicle control in your experiments. The final concentration of the co-solvent should be minimized (e.g., DMSO <0.5%, Ethanol <1%).

Co-Solvent	Typical Starting Conc.	Advantages	Disadvantages
DMSO	10-50 mM (Stock)	High solubilizing power for many organic compounds.	Can be toxic to cells at >0.5%; may interfere with some assays.
Ethanol	10-50 mM (Stock)	Biocompatible at low concentrations; volatile.	Lower solubilizing power than DMSO; can affect enzyme activity.
PEG 300/400	1-10% in final buffer	Low toxicity; can enhance solubility significantly.	Increases viscosity; may not be suitable for all applications.

Table 1: Comparison of common co-solvents.

Strategy 3: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They can encapsulate poorly soluble molecules, forming a water-soluble inclusion complex. [8][9]This is an advanced and highly effective technique for many BCS Class II compounds (low solubility, high permeability). [][11]

Caption: Encapsulation of the hydrophobic moiety by a cyclodextrin.

• Mechanism : The hydrophobic thiophene ring partitions into the nonpolar interior of the cyclodextrin, while the hydrophilic amine group remains exposed to the aqueous environment. The entire complex is water-soluble due to the cyclodextrin's hydrophilic exterior. [12]* Recommended Excipient : Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) are preferred due to their high water solubility and low toxicity compared to native β-cyclodextrin. [12][13]

Detailed Experimental Protocols

Protocol 1: Preparation of pH-Adjusted Phosphate Buffer (100 mL, 0.1 M, pH 6.0)

• Prepare Stock Solutions :

  • 0.2 M Monobasic sodium phosphate (NaH₂PO₄): Dissolve 2.76 g in 100 mL of deionized water.

  • 0.2 M Dibasic sodium phosphate (Na₂HPO₄): Dissolve 2.84 g in 100 mL of deionized water.

• Mix Solutions : In a beaker, combine 87.7 mL of the 0.2 M NaH₂PO₄ solution with 12.3 mL of the 0.2 M Na₂HPO₄ solution.

• Adjust Volume and pH : Add deionized water to bring the volume to approximately 180 mL. Place a calibrated pH meter into the solution. Adjust the pH to 6.0 by adding small volumes of the monobasic solution (to lower pH) or dibasic solution (to raise pH).

• Final Volume : Once the target pH of 6.0 is stable, transfer the solution to a 200 mL volumetric flask and add deionized water to the mark. This yields a 0.1 M phosphate buffer.

• Dissolve Compound : Weigh the desired amount of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl and dissolve it directly into this pH 6.0 buffer.

Protocol 2: Preparation of a 10 mM Stock Solution in DMSO

• Weigh Compound : Accurately weigh an appropriate amount of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (MW: ~177.70 g/mol for the HCl salt). For 1 mL of a 10 mM stock, you would need 1.78 mg.

• Add Solvent : Add the weighed compound to a sterile microcentrifuge tube. Add the calculated volume of high-purity, anhydrous DMSO (e.g., 1 mL).

• Solubilize : Vortex the tube vigorously for 1-2 minutes. If necessary, sonicate in a water bath for 5-10 minutes until the solution is completely clear.

• Storage : Store the stock solution at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles. Protect from light.

• Usage : When adding to your aqueous assay buffer, dilute the stock at least 1:200 to keep the final DMSO concentration at or below 0.5%. Add the DMSO stock to the buffer while vortexing to ensure rapid dispersion and minimize local concentration effects that can cause precipitation.

Protocol 3: Enhancing Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare Cyclodextrin Solution : Prepare a 20% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., standard PBS, pH 7.4). To do this, dissolve 2 g of HP-β-CD in a final volume of 10 mL of buffer. Gentle warming (30-40°C) may aid dissolution.

• Add Compound : Weigh the desired amount of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl and add it directly to the HP-β-CD solution. This method aims for a molar excess of cyclodextrin to the compound.

• Promote Complexation : Vortex the mixture vigorously. Allow the mixture to equilibrate by rotating it at room temperature for 1-2 hours, or overnight at 4°C for more difficult compounds. Sonication can also be used to accelerate complex formation.

• Sterilization and Use : The resulting solution should be clear. Sterilize by filtering through a 0.22 µm syringe filter. This solution can now be used as a stock or directly in your experiment. The cyclodextrin itself is generally considered biologically inert at typical concentrations used for solubilization. [12]

References

• Stavrou, F., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. Available at: [Link]

• ALZET Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Available at: [Link]

• Kumar, L., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Agno Pharma. (n.d.). Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. Available at: [Link]

• PriMera Scientific Publications. (2026). Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. Available at: [Link]

• Di Costanzo, F., et al. (2024). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. PMC. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). Revolutionizing drug formulation: Advanced approaches for enhancing solubility. Available at: [Link]

• Kharia, A. A., et al. (2014). Techniques for solubility enhancement of poorly soluble drugs: An overview. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Guchhait, S. K., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC. Available at: [Link]

• Silberberg, M. (2017). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available at: [Link]

• Sadu, S. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. Available at: [Link]

• Cooney, A. (2017). Why do amines dissolve in hydrochloric acid? Quora. Available at: [Link]

• University of Mustansiriyah. (n.d.). Exp. 11 The influence of pH on solubility in water. Available at: [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Available at: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uobabylon.edu.iq [uobabylon.edu.iq]
• 6. ijprajournal.com [ijprajournal.com]
• 7. ijmsdr.org [ijmsdr.org]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. touroscholar.touro.edu [touroscholar.touro.edu]
• 11. primerascientific.com [primerascientific.com]
• 12. alzet.com [alzet.com]
• 13. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

Welcome to the technical support guide for the analysis of 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride. This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and systematic troubleshooting strategies for developing robust and sensitive LC-MS methods for this compound. We will move beyond simple procedural lists to explain the causality behind our recommendations, ensuring a foundational understanding for effective method development and problem-solving.

Analyte Physicochemical Profile

Understanding the analyte is the first step in any successful method development. 2-(4-Methylthiophen-2-YL)ethan-1-amine is a primary amine with a thiophene core. Its hydrochloride salt form enhances solubility and stability. The key to its analysis lies in managing the chemical behavior of the primary amine.

Property	Value	Implication for LC-MS Analysis
Chemical Structure	CC1=CSC(=C1)CCN	Contains a basic primary amine and a moderately hydrophobic thiophene ring.
Molecular Formula	C₇H₁₁NS	---
Molecular Weight	141.24 g/mol (Free Base)[1][2]	The target mass for the protonated molecule [M+H]⁺ will be ~142.25 m/z.
Form	Hydrochloride Salt	The analyte will be protonated and positively charged in the sample solvent.
Predicted pKa	~9.5-10.5 (for the amine)	The amine will be fully protonated at typical reversed-phase pH ranges (2-8).
Predicted LogP	~1.5-2.0	Indicates moderate hydrophobicity, suitable for reversed-phase chromatography.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial challenges.

Q1: What is the expected protonated mass [M+H]⁺ for this compound? A: For the free base (C₇H₁₁NS), the monoisotopic mass is approximately 141.24 Da. In positive ion mode ESI, you should primarily look for the protonated molecule, [M+H]⁺, at an m/z of approximately 142.25 . Always check for other common adducts like sodium ([M+Na]⁺ at m/z 164.23) if your signal is split or sensitivity is low.

Q2: My peak shape is terrible, with significant tailing. What's the most likely cause? A: This is the most common issue for basic amines. The primary cause is secondary ionic interactions between your positively charged analyte and negatively charged residual silanol groups on the silica surface of the column packing.[3][4] To fix this, you must control the mobile phase chemistry. The quickest solution is to lower the mobile phase pH to < 3 using an additive like formic acid. This suppresses silanol ionization and minimizes these unwanted interactions. For a deeper dive, see the Troubleshooting Guide for Poor Peak Shape .

Q3: I have very low sensitivity. How can I get a better signal? A: Low sensitivity can stem from either chromatography or the ion source.

• Chromatography: Poor peak shape (tailing) will drastically reduce peak height and thus sensitivity. Address peak shape first.

• Ion Source: As a small, basic molecule, 2-(4-Methylthiophen-2-YL)ethan-1-amine should ionize well in positive mode ESI. Ensure your mobile phase is ESI-friendly (volatile buffers, sufficient organic content at elution). Systematically optimize source parameters like gas flow, gas temperature, and capillary voltage. See the Troubleshooting Guide for Maximizing MS Sensitivity .

Q4: Should I use ESI or APCI as the ionization source? A: Electrospray Ionization (ESI) is the preferred method for this compound. ESI is highly effective for moderately to strongly polar analytes that are already charged in solution, like this protonated amine.[5] Atmospheric Pressure Chemical Ionization (APCI) is better suited for less polar, more volatile compounds and is not the recommended starting point here.

Section 2: Recommended Starting LC-MS Parameters

These parameters provide a robust and validated starting point for your method development. Fine-tuning will likely be necessary based on your specific instrumentation and sample matrix.

Table 1: Recommended Liquid Chromatography (LC) Starting Conditions

Parameter	Recommended Setting	Rationale & Expert Notes
Column	C18, < 3 µm particle size (e.g., Waters Acquity BEH, Agilent Zorbax Eclipse Plus)	A high-quality, end-capped C18 column is essential. Modern "Type B" silica columns have lower residual silanol activity, which is crucial for analyzing basic compounds.[3]
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a volatile modifier ideal for MS. At this concentration, it lowers the pH to ~2.7, which is critical for protonating the analyte and suppressing silanol interactions.[4]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is preferred over methanol for its lower viscosity and better peak efficiency in many cases.
Gradient	5% to 95% B over 5-10 minutes	A generic screening gradient. Adjust the slope based on the observed retention time to optimize resolution.
Flow Rate	0.3 - 0.5 mL/min (for 2.1 mm ID column)	Standard flow rate for typical UHPLC applications.
Column Temperature	35 - 45 °C	Elevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak shape and efficiency.
Injection Volume	1 - 5 µL	Keep the injection volume low to prevent peak distortion, especially if the sample solvent is stronger than the initial mobile phase.
Sample Solvent	Initial mobile phase conditions (e.g., 95:5 Water:Acetonitrile with 0.1% FA)	Mismatching the sample solvent and mobile phase is a common cause of peak distortion. Avoid dissolving samples in pure organic solvent.

Table 2: Recommended Mass Spectrometry (MS) Starting Conditions

Parameter	Recommended Setting	Rationale & Expert Notes
Ionization Mode	Positive Electrospray Ionization (ESI+)	The primary amine is highly basic and will readily accept a proton to form a positive ion.
Scan Mode	Full Scan (for initial identification) or MRM (for quantification)	Start with a full scan from m/z 70-300 to confirm the parent ion at ~142.25.
[M+H]⁺ m/z	~142.25	This is the primary ion to monitor.
Capillary Voltage	3.0 - 4.5 kV	Instrument-dependent. Titrate to maximize signal for your analyte.
Drying Gas Temp.	250 - 350 °C	A good starting point is 300 °C.[5] Higher temperatures aid desolvation but can cause degradation of thermally sensitive compounds.
Drying Gas Flow	8 - 12 L/min	Higher flow rates help desolvate the ESI droplets, which is important at higher LC flow rates.
Nebulizer Pressure	35 - 55 psi	This parameter is critical for forming a stable spray. It is dependent on the LC flow rate.

Section 3: In-Depth Troubleshooting Guides

Guide 1: Optimizing Chromatographic Separation & Peak Shape

Q: I've set the mobile phase pH to ~2.7 with formic acid, but I still see peak tailing. What are my next steps?

A: While pH is the primary tool, persistent tailing points to secondary chemical effects or physical problems in the system. Follow this systematic approach.

Step-by-Step Protocol to Diagnose and Resolve Peak Tailing

• Confirm a Physical vs. Chemical Problem:

  • Action: Prepare a neutral, well-behaved probe compound (e.g., toluene or caffeine). Inject this under your gradient conditions.

  • Analysis:

    • If the neutral probe also tails, the problem is likely physical . This could be a void at the head of the column, a partially blocked frit, or a bad connection in the flow path.[6][7] Systematically check fittings and consider replacing the column.

    • If the neutral probe has a good, symmetrical peak shape, the problem is chemical and specific to your basic analyte. Proceed to the next steps.

• Evaluate Column Choice:

  • Cause: Not all C18 columns are created equal. Even with low pH, highly active silica can still interact with primary amines.

  • Solution: Consider a column with different surface chemistry. A column with an embedded polar group (e.g., "polar-endcapped" or "aqua" phases) can provide an alternative retention mechanism and shield the analyte from residual silanols. Phenyl-hexyl columns can also offer different selectivity for aromatic compounds.[8]

• Consider Mobile Phase Additives (Use with Caution):

  • Cause: If pH control is insufficient, a small amount of a competing base can be added to the mobile phase to saturate the active silanol sites.

  • Solution: Adding a very low concentration (e.g., 0.05-0.1%) of an amine modifier like triethylamine (TEA) was a traditional approach. However, this is NOT recommended for MS , as TEA is non-volatile and causes severe ion suppression.[9] A better, MS-compatible alternative is to use ammonium formate or ammonium acetate as a buffer system, which can sometimes improve peak shape over formic acid alone.

• Check for Mass Overload:

  • Cause: Injecting too much analyte can saturate the stationary phase, leading to peak fronting or tailing.[6]

  • Solution: Dilute your sample by a factor of 10 and re-inject. If the peak shape (asymmetry factor) improves significantly, you were overloading the column.

Workflow Diagram: Troubleshooting Peak Tailing

Caption: A systematic workflow for diagnosing and resolving peak tailing issues.

Guide 2: Maximizing Mass Spectrometric Sensitivity

Q: My peak is chromatographically sharp, but the MS signal is weak or unstable. How do I optimize the ESI source?

A: ESI is a delicate balance of processes: droplet formation, desolvation, and ion transfer to the gas phase. For a small molecule like this, efficient desolvation is key.

Systematic Protocol for ESI Source Optimization

This protocol should be performed by infusing a solution of your analyte (~1 µg/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid) directly into the source using a syringe pump, bypassing the LC column. This allows for real-time optimization of parameters.

• Establish a Stable Spray:

  • Action: Set initial parameters (from Table 2) and begin the infusion. Visually inspect the spray plume if your instrument allows. It should be steady and fine.

  • Troubleshooting: An unstable spray is often due to an incorrect nebulizer pressure for the given flow rate. Adjust the nebulizer pressure up or down until the signal (Total Ion Current) is stable.

• Optimize Gas Temperature and Flow:

  • Mechanism: The drying gas (typically nitrogen) provides the thermal energy to evaporate solvent from the ESI droplets, shrinking them until ions are released into the gas phase.[10]

  • Action: Set the drying gas flow to a mid-range value (e.g., 10 L/min). Now, vary the gas temperature in 25 °C increments from ~200 °C to 400 °C. Plot the analyte signal intensity versus temperature. You should see an optimal point after which the signal may plateau or decrease (due to thermal degradation).

  • Next: Set the temperature to the optimum you just found. Now, vary the gas flow rate. Plot the signal intensity versus flow. Higher flow aids desolvation but can also decrease the ion sampling efficiency if too high. Find the optimal balance.

• Optimize Capillary and Fragmentation Voltages:

  • Mechanism: The capillary voltage creates the electrostatic potential necessary to form the charged droplets. The fragmentor (or cone) voltage helps with desolvation and can induce in-source fragmentation.

  • Action: With gas flow/temp optimized, vary the capillary voltage (e.g., from 2.5 kV to 5.0 kV). Find the setting that gives the maximum signal.

  • Next: Set the capillary voltage to its optimum. Now, ramp the fragmentor voltage (e.g., from 50 V to 200 V). You will see the signal for your precursor ion ([M+H]⁺) increase, plateau, and then decrease as it begins to fragment in the source. For maximum precursor intensity, choose a voltage just before the signal begins to drop.

Diagram: Key Factors in ESI Sensitivity

Caption: The journey of an analyte from solution to detector in ESI-MS.

Guide 3: Navigating MS/MS Fragmentation

Q: I need to set up a Multiple Reaction Monitoring (MRM) method for quantification. What are the likely product ions for a precursor of m/z 142.25?

A: Predicting fragmentation is key for sensitive and specific MRM assays. For 2-(4-Methylthiophen-2-YL)ethan-1-amine, fragmentation will likely be driven by cleavage of the ethylamine side chain.

• Precursor Ion: [M+H]⁺ = 142.25

• Predicted Fragmentation Pathways:

  • Loss of Ammonia (NH₃): A common fragmentation pathway for primary amines is the neutral loss of ammonia (-17 Da). This would result in a carbocation on the ethyl chain.

    • Product Ion: m/z 142.25 - 17.03 = 125.22

  • Cleavage at the C-C bond alpha to the thiophene ring: This would break the bond between the thiophene ring and the ethylamine side chain, resulting in a tropylium-like thiophene fragment.

    • Product Ion (Thiophene-CH₂⁺): The C₅H₅S⁺ fragment would have an m/z of 97.14 . This is often a very stable and abundant fragment for such structures.[11]

  • Cleavage of the C-C bond beta to the thiophene ring: This would result in the loss of the CH₂NH₂ group, leaving the methyl-thiophenyl-methyl carbocation.

    • Product Ion: m/z 142.25 - 31.04 (CH₅N) = 111.21

• Recommended MRM Transitions to Screen:

  • 142.2 -> 125.2 (Quantitative Transition - often specific)

  • 142.2 -> 97.1 (Qualitative/Confirmation Transition - often abundant)

  • 142.2 -> 111.2 (Alternative Transition)

Experimental Protocol: Perform a Product Ion Scan (PIS) on the precursor m/z 142.25. Infuse the analyte and acquire MS/MS spectra at various collision energies (e.g., ramp from 10 eV to 40 eV) to find the energy that maximizes the abundance of your chosen product ions.

References

• A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed. (2021). National Library of Medicine. [Link]

• STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link]

• Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS - Agilent. (2019). Agilent Technologies. [Link]

• THE MASS SPECTRA OF SOME SUBSTITUTED THIOPHENE-2-CARBOXYLIC ACIDS. (2007). Taylor & Francis Online. [Link]

• Quantifying Primary Aromatic Amines in Polyamide Kitchenware Using the ACQUITY UPLC I-Class System and Xevo TQ-S micro. (n.d.). Waters Corporation. [Link]

• Comprehensive Composition, Structure, and Size Characterization for Thiophene Compounds in Petroleum Using Ultrahigh-Resolution Mass Spectrometry and Trapped Ion Mobility Spectrometry. (2021). ACS Publications. [Link]

• Amine additives for improved in-ESI H/D exchange. (n.d.). Royal Society of Chemistry. [Link]

• Fragmentation pathways of some benzothiophene radical cations formed by atmospheric pressure chemical ionisation - PubMed. (2009). National Library of Medicine. [Link]

• Why Do Peaks Tail? - LC Troubleshooting Bible. (n.d.). Chromatography Online. [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. (2025). Chromatography Online. [Link]

• HPLC Troubleshooting Guide. (n.d.). Dr-A-J-Fein-GmbH. [Link]

• Examining primary aromatic amines' stability in aqueous food simulants: effects of 3% acetic acid and water test conditions - ResearchGate. (2023). ResearchGate. [Link]

• What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. (n.d.). Waters Knowledge Base. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

• Optimizing the Agilent Multimode Source. (n.d.). Agilent Technologies. [Link]

• 2-(4-methylpiperazin-1-yl)-2-(thiophen-2-yl)ethan-1-amine - PubChem. (n.d.). National Library of Medicine. [Link]

• 10 Tips for Electrospray Ionisation LC-MS. (n.d.). Element Lab Solutions. [Link]

• Surface Activity of Amines Provides Evidence for Combined ESI Mechanism of Charge Reduction for Protein Complexes - PMC. (n.d.). National Library of Medicine. [Link]

• Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation - PMC. (2017). National Library of Medicine. [Link]

• 2-(4-fluorophenyl)-1-thiophen-2-yl-ethanamine hydrochloride. (n.d.). NextSDS. [Link]

• METHYL-(2-THIOPHEN-2-YL-ETHYL)-AMINE HYDROCHLORIDE. (n.d.). NextSDS. [Link]

• (R)-1-(4-Bromothiophen-2-yl)ethan-1-amine hydrochloride. (2023). Doron Scientific. [Link]

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• 10. Physicochemical Parameters Affecting the Electrospray Ionization Efficiency of Amino Acids after Acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Temperature for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl Derivatives

Welcome to the technical support center for the synthesis of 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride and its derivatives. As Senior Application Scientists, we understand that precise control over reaction parameters is paramount to achieving high yield and purity. Temperature, in particular, is a critical variable that can dictate the success or failure of a synthesis.

This guide is designed to provide you with in-depth, field-proven insights into optimizing reaction temperature. We will move beyond simple procedural steps to explain the underlying chemical principles, helping you troubleshoot common issues and refine your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(4-Methylthiophen-2-YL)ethan-1-amine, and where is temperature most critical?

A1: The most prevalent and versatile method is the reductive amination of a precursor ketone, 1-(4-methylthiophen-2-yl)ethan-1-one. This pathway involves two key transformations where temperature is crucial:

• Imine Formation: The reaction between the ketone and an ammonia source to form an intermediate imine.

• Reduction: The subsequent reduction of the imine to the desired primary amine. Temperature control during both stages is essential to balance reaction rates and minimize side reactions.[1] The final step, salt formation, also requires thermal control to ensure proper crystallization.

Q2: Why is controlling the temperature so important during the reduction step with sodium borohydride (NaBH₄)?

A2: Sodium borohydride's reactivity is highly dependent on temperature and the solvent system.[2] At lower temperatures (e.g., -10 °C to 25 °C), its reactivity is attenuated, which can lead to greater selectivity.[2] Conversely, higher temperatures increase the rate of reduction but also accelerate undesirable side reactions, such as the hydrolysis of NaBH₄ in protic solvents, which generates hydrogen gas and reduces the reagent's efficiency.[3] For thermally sensitive substrates, high temperatures can lead to decomposition.

Q3: Can I perform the reductive amination at room temperature?

A3: While some reductive aminations can proceed at ambient temperature, it is often not optimal.[4][5] For many substrates, imine formation is slow at room temperature, leading to incomplete conversion.[5] A modest increase in temperature (e.g., 40-60 °C) can significantly accelerate imine formation without promoting significant side reactions. The optimal temperature must be determined empirically for each specific derivative.

Q4: How does temperature affect the final HCl salt formation step?

A4: Temperature control during acidification is critical for isolating a pure, crystalline hydrochloride salt. Adding aqueous or gaseous HCl is an exothermic process. If the temperature rises uncontrollably, it can lead to the product oiling out or the precipitation of an amorphous solid that is difficult to filter and purify.[6] Performing the salt formation at a reduced temperature (e.g., 0-5 °C) generally promotes the formation of well-defined crystals and minimizes the solubility of the salt in the reaction medium, thereby maximizing recovery.[6]

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during your synthesis, with a focus on temperature as the root cause and solution.

Problem 1: Low or no yield of the desired primary amine; starting ketone is recovered.

Possible Cause	Explanation & Troubleshooting Strategy
Inefficient Imine Formation	The equilibrium between the ketone/ammonia and the imine may not favor the imine at the current temperature. Solution: Gradually increase the reaction temperature in 5-10 °C increments (e.g., from 25 °C up to 60 °C) while monitoring the reaction by TLC or GC-MS. This often pushes the equilibrium towards the imine, providing more substrate for the reduction step.
Reducing Agent Inactivity	The reducing agent (e.g., NaBH₄) may be too slow at the chosen temperature. Solution: Once imine formation is confirmed, ensure the temperature is appropriate for the reduction. For NaBH₄ in alcoholic solvents, a temperature range of 20-50 °C is common. If the reaction is still sluggish, a slight increase in temperature can help, but be wary of exceeding 60-70 °C, where side reactions become more prevalent.[5]

Problem 2: Significant formation of a secondary amine byproduct.

Possible Cause

Explanation & Troubleshooting Strategy

Over-Alkylation

The newly formed primary amine product is often more nucleophilic than the ammonia source used. It can react with another molecule of the ketone to form a secondary amine after reduction.[1] This side reaction is often accelerated at higher temperatures. Solution: Lower the reaction temperature. This can slow the rate of the secondary amine formation more significantly than the desired primary amine formation. Additionally, using a large excess of the ammonia source can statistically favor the formation of the primary amine.[1]

Problem 3: The reaction mixture darkens, and multiple spots appear on TLC, indicating product decomposition.

Possible Cause

Explanation & Troubleshooting Strategy

Thermal Instability

The thiophene ring, the imine intermediate, or the final amine product may be unstable at the reaction temperature, leading to polymerization or degradation. Thiophene derivatives can be sensitive to prolonged heating.[7] Solution: Reduce the overall reaction temperature. If a higher temperature is required for imine formation, consider reducing the reaction time. A time-course study can help identify the point at which product formation maximizes before significant degradation occurs.

Problem 4: The final HCl salt precipitates as a sticky oil instead of a crystalline solid.

Possible Cause

Explanation & Troubleshooting Strategy

Supersaturation & Uncontrolled Precipitation

Adding the HCl solution too quickly or at too high a temperature can cause the product to crash out of solution as an amorphous oil. Solution: Ensure the amine solution is cooled to 0-5 °C in an ice bath before and during the slow, dropwise addition of the HCl solution (e.g., HCl in isopropanol or diethyl ether).[6] Vigorous stirring is essential to dissipate heat and encourage nucleation. If an oil still forms, try gently warming the mixture to redissolve it and then allowing it to cool slowly to room temperature, followed by further cooling in the refrigerator.

Visualized Workflow & Troubleshooting

General Synthesis Workflow

The diagram below outlines the key stages in the synthesis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl, highlighting the critical temperature control points.

Caption: Key stages of synthesis with optimal temperature ranges.

Troubleshooting Decision Tree for Low Yield

If you are experiencing low yields, use this decision tree to diagnose the issue, starting with temperature.

Caption: Decision tree for troubleshooting low product yield.

Experimental Protocols

Protocol 1: Reductive Amination - Temperature Optimization

This protocol provides a framework for optimizing the temperature for the synthesis of the free amine.

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1-(4-methylthiophen-2-yl)ethan-1-one (1.0 eq) and a suitable solvent (e.g., methanol, 10 mL per mmol of ketone).

• Ammonia Addition: Add a solution of ammonia in methanol (e.g., 7N, 10 eq) or another ammonia source.

• Imine Formation (Heating): Place the flask in an oil bath pre-heated to 45 °C. Stir the mixture for 2-4 hours. Monitor the conversion of the ketone to the imine by TLC or GC-MS. If conversion is slow, increase the temperature to 55 °C and continue monitoring.

• Cooling & Reduction: Once imine formation is maximal, cool the reaction mixture to room temperature (20-25 °C).

• Reducing Agent Addition: In portions, add sodium borohydride (NaBH₄, 1.5 eq) to the stirred solution. An initial exotherm may be observed; maintain the temperature below 30 °C with a water bath if necessary.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until the imine is fully consumed as indicated by TLC/GC-MS. If the reaction is slow, gently warm the mixture to 40 °C.

• Workup: Carefully quench the reaction by the slow addition of water, followed by acidification with dilute HCl. Then, basify with NaOH to pH > 12 and extract the free amine with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Protocol 2: Hydrochloride Salt Formation

This protocol describes the crystallization of the final product.

• Preparation: Dry the organic extracts containing the free amine over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude amine as an oil.

• Dissolution: Dissolve the crude amine in a minimum amount of a suitable anhydrous solvent (e.g., isopropanol, diethyl ether, or ethyl acetate).

• Cooling: Place the solution in an ice-water bath and cool to 0-5 °C with stirring.

• Acidification: Prepare a solution of HCl in an anhydrous solvent (e.g., 2M HCl in diethyl ether or acetyl chloride in methanol). Add this solution dropwise to the cold, stirred amine solution until the pH is acidic (check with pH paper).

• Crystallization: A white precipitate should form. Continue stirring in the ice bath for an additional 30-60 minutes to ensure complete precipitation.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any soluble impurities.

• Drying: Dry the resulting white to off-white solid under vacuum to obtain the final 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl.[7]

References

• Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. (n.d.). PMC.
• Chemoselective reductions with sodium borohydride. (1989). ScienceDirect.
• Synthesis, Characterization of thiophene derivatives and its biological applications. (2025, June 1). World Journal of Advanced Research and Reviews.
• Synthesis of Thiophene. (n.d.). ChemicalBook.
• Optimization of the reaction conditions for the reductive amination of... (n.d.).
• Synthesis, properties and biological activity of thiophene: A review. (n.d.). Der Pharma Chemica.
• The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. (2016, May 19). Scirp.org.
• 2-(4-Methylthiophen-2-yl)ethan-1-amine. (n.d.). EvitaChem.
• An optimized procedure for the reductive amination of acetophenone by the Leuckart reaction. (1993). SciSpace.
• Effect of the Temperature and Pressure on Hydrogen Generation from Sodium Borohydride by Thermolysis Using a Catalyst. (2024, April 16).
• Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. (2024, August 21).
• Chemical reaction hazards associated with the use of sodium borohydride. (n.d.). IChemE.
• Using Additives to Control the Decomposition Temperature of Sodium Borohydride. (2020, May 19). Preprints.org.
• Ambient-Temperature Synthesis of Primary Amines via Reductive Amination of Carbonyl Compounds. (2020, June 16).
• Using Additives to Control the Decomposition Temperature of Sodium Borohydride. (2020, May 19). LIDSEN Publishing Inc..
• Isolation of primary amines as HCL salt problem. (2006, December 10). Sciencemadness Discussion Board.
• Reductive amination reaction temperature. (n.d.).
• Common side reactions in the synthesis of substituted phenylethylamines. (2025). BenchChem.

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

• Hydrochloride salt of amine. (2023, June 22). Reddit.
• Amine and HCl - salt form
• Synthesis of Amines. (2025, February 24). Chemistry LibreTexts.
• SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. (n.d.).
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. (2025, February 2). SciHorizon.
• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (n.d.). MDPI.
• Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. (2026, January 6). PMC.
• Method for synthesizing 2-thiophene ethylamine. (n.d.).
• The Thiol-Maleimide Reaction: A Guide. (n.d.). Bachem.
• 2-Heteroarylethylamines in medicinal chemistry: a review of 2-phenethylamine satellite chemical space. (2024, August 2). PMC.
• Reactions of Thiols. (2021, December 14). Chemistry Steps.

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• 6. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
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Technical Support Center: Optimizing N-Alkylation of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl

Welcome to the Technical Support Center for thiophene-ethylamine derivatives. 2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride is a highly valuable building block in medicinal chemistry and materials science. However, its structural features—a highly nucleophilic primary amine and an electron-rich heteroaromatic thiophene ring—make it exceptionally prone to side reactions during alkylation workflows.

This guide provides mechanistic troubleshooting, validated protocols, and strategic pathways to help you achieve high-yielding, selective mono-alkylation while suppressing overalkylation and electrophilic aromatic substitution.

Alkylation Strategy Decision Tree

Decision tree for selecting an optimal alkylation strategy to minimize side reactions.

Mechanistic Troubleshooting & FAQs

Q1: Why does direct alkylation of this amine result in a complex mixture of secondary, tertiary, and quaternary amines? A: This is caused by the classic "runaway train" effect inherent to direct amine alkylation. When 2-(4-Methylthiophen-2-yl)ethan-1-amine reacts with an alkyl halide, the initial mono-alkylated product (a secondary amine) is sterically and electronically more nucleophilic than the starting primary amine. Consequently, the newly formed secondary amine outcompetes the starting material for the remaining electrophile, leading to rapid overalkylation[1].

Q2: I am observing mass additions matching my alkylating agent, but NMR indicates the primary amine is largely unreacted. What is happening? A: You are likely observing electrophilic aromatic substitution (Friedel-Crafts alkylation) on the thiophene ring. Thiophene is highly electron-rich, and its reactivity towards electrophilic substitution is significantly higher than that of benzene[2]. In 2-(4-methylthiophen-2-yl)ethan-1-amine, the 5-position of the ring (alpha to the sulfur and ortho to the methyl group) is highly activated. If your reaction utilizes strong electrophiles or trace Lewis acid catalysts, the thiophene ring will act as a competing nucleophile. To prevent this, strictly avoid Lewis acids and rely on mild inorganic bases.

Q3: How can I achieve strictly mono-alkylation without using cumbersome protecting groups? A: The most reliable method is to abandon direct alkylation with alkyl halides in favor of Reductive Amination . By reacting the primary amine with an aldehyde or ketone, you form an intermediate imine. Because an imine double bond can only form once per primary amine group, this mechanism inherently prevents polyalkylation. Subsequent reduction with a mild hydride donor, such as sodium triacetoxyborohydride (NaBH(OAc)₃), yields the pure secondary amine[3].

Validated Experimental Protocols

Because the starting material is a hydrochloride salt, liberating the free base in situ is a critical prerequisite for both protocols. Failure to fully deprotonate the amine will stall the nucleophilic attack.

Protocol A: Highly Selective Mono-Alkylation via Reductive Amination (Recommended)

Causality: Using NaBH(OAc)₃ ensures that the imine is selectively reduced without reducing the starting carbonyl compound. The weakly acidic environment (pH 4-5) generated by the acetate ligands facilitates iminium ion formation, which is the actual species being reduced.

• Free-Basing: In an oven-dried round-bottom flask under inert atmosphere (N₂), suspend 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M). Add N,N-diisopropylethylamine (DIPEA) (1.2 eq) dropwise. Stir for 10 minutes to liberate the free amine.

• Imine Formation: Add the target aldehyde or ketone (1.0 eq) to the solution. Stir at room temperature for 30–45 minutes. Self-Validation: Monitor by TLC (Ninhydrin stain); the primary amine spot should disappear, replaced by a less polar imine spot.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 10 minutes to control the mild exotherm.

• Quench & Workup: Stir the reaction for 2-4 hours. Quench carefully with saturated aqueous NaHCO₃ (gas evolution will occur). Separate the organic layer, extract the aqueous layer twice with dichloromethane (DCM), dry the combined organics over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Controlled Direct N-Alkylation (If Reductive Amination is Not Possible)

Causality: If an alkyl halide must be used, employing a massive stoichiometric excess of the amine statistically favors monoalkylation. Cesium carbonate (Cs₂CO₃) is utilized because the large cesium cation provides a "naked" and highly reactive carbonate anion that efficiently scavenges HCl without acting as a Lewis acid that might activate the thiophene ring[4].

• Setup: Dissolve 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl (5.0 eq - large excess) in anhydrous N,N-dimethylformamide (DMF) (0.1 M).

• Base Addition: Add finely powdered Cs₂CO₃ (2.0 eq relative to the alkyl halide) and stir for 15 minutes at room temperature.

• Controlled Alkylation: Dissolve the alkyl halide (1.0 eq) in a small volume of DMF. Add this solution dropwise over 2 hours using a syringe pump. Causality: This maintains an artificially low concentration of the electrophile, ensuring it is always surrounded by the primary amine rather than the secondary amine product.

• Workup: Stir for 12 hours at room temperature. Dilute with water to dissolve the cesium salts, extract heavily with ethyl acetate, and purify via column chromatography. The excess starting amine can be recovered during chromatography.

Quantitative Data Summary

The following table summarizes the expected outcomes of different alkylation strategies when applied to 2-(4-Methylthiophen-2-yl)ethan-1-amine, highlighting the superiority of reductive amination.

Alkylation Strategy	Reagents / Conditions	Mono-alkylated Yield (%)	Overalkylation (%)	Thiophene Ring Substitution (%)
Direct Alkylation (1:1)	Alkyl halide, K₂CO₃, DMF, RT	~30 - 40%	> 40%	2 - 5%
Direct Alkylation (5:1)	Alkyl halide, Cs₂CO₃, DMF, RT	~70 - 75%	< 10%	< 1%
Reductive Amination	Aldehyde, NaBH(OAc)₃, DCE, RT	> 90%	< 1%	0%

Note: Yields are representative estimates based on standard optimized conditions for thiophene-ethylamine derivatives. Actual yields may vary based on the steric bulk of the specific alkylating agent used.

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC (National Institutes of Health). Available at:[Link]

• US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines. Google Patents.

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at:[Link]

Sources

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• 2. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Analytical Method Validation Guide: Purity Determination of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

Introduction

2-(4-Methylthiophen-2-yl)ethan-1-amine hydrochloride (CAS: 2135336-79-5) is a critical thiophene-derived building block utilized in medicinal chemistry, particularly for synthesizing neuroactive agents and advanced materials . As an active pharmaceutical ingredient (API) intermediate, ensuring its high purity is paramount. The presence of the ethanamine side chain and the thiophene ring necessitates a robust analytical control strategy. This guide objectively compares analytical modalities and provides a fully validated, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol aligned with modernized ICH Q2(R2) guidelines [[1]]([Link]).

Analytical Modality Comparison: Selecting the Optimal Method

When quantifying the purity of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl, researchers typically evaluate RP-HPLC, Gas Chromatography (GC-FID/MS), and Quantitative NMR (qNMR). The physicochemical properties of the analyte—specifically its hydrochloride salt form and the basicity of the primary amine—dictate the method's efficacy .

Table 1: Comparative Performance of Analytical Modalities for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

Parameter	RP-HPLC-UV (Recommended)	GC-FID / GC-MS	qNMR (1H)
Sample State	Direct analysis of HCl salt	Requires free-basing/derivatization	Direct analysis of HCl salt
Sensitivity (LOD)	< 0.01% (Trace impurities)	~0.05%	~0.5% - 1.0%
Specificity	High (resolves degradants)	High (volatiles only)	Moderate (overlapping multiplets)
Throughput	High (15-20 min/run)	Moderate (20-30 min/run)	Low (requires high scan counts)
Primary Use Case	Assay & Related Substances	Residual Solvents & Volatiles	Absolute purity (Ref Std qualification)

Causality Insight: GC-MS is highly effective for volatile thiophene derivatives ; however, 2-(4-Methylthiophen-2-yl)ethan-1-amine is supplied as a hydrochloride salt. Injecting the salt directly into a GC inlet leads to thermal decomposition and non-volatile residue buildup. RP-HPLC is the superior choice because it analyzes the salt directly in the solution phase, preserving the molecule's integrity while offering superior sensitivity for trace oxidative degradants (e.g., thiophene sulfoxides) .

Mechanistic Method Development (The "Why" Behind the Protocol)

Analyzing aliphatic amines via HPLC notoriously results in severe peak tailing due to secondary electrostatic interactions between the positively charged protonated amine and unreacted, acidic silanol groups on the silica stationary phase.

To engineer a self-validating and robust system, we must control the chemistry within the column:

• Ion-Pairing & pH Control: We utilize 0.1% Trifluoroacetic acid (TFA) in the aqueous mobile phase. TFA lowers the pH to ~2.0, fully protonating both the amine (pKa ~9.5) and the surface silanols (neutralizing them). The trifluoroacetate anion also acts as an ion-pairing agent, forming a neutral hydrophobic complex with the amine, which dramatically sharpens the peak.

• Stationary Phase: An end-capped C18 column is mandatory to further shield residual silanols.

• Detection: The thiophene conjugated system exhibits a strong UV chromophore. Detection at 235 nm provides optimal signal-to-noise ratios, avoiding the low-wavelength noise typical of TFA gradients [[2]]([Link]).

Workflow & Logical Relationships

Fig 1: Lifecycle and ICH Q2(R2) validation workflow for thiophene-derivative purity analysis.

Step-by-Step Experimental Protocol: RP-HPLC Purity Analysis

Chromatographic Conditions

• Column: Zorbax Eclipse Plus C18, 250 mm × 4.6 mm, 5 µm (or equivalent end-capped column).

• Mobile Phase A: 0.1% v/v TFA in Ultrapure Water (18.2 MΩ·cm).

• Mobile Phase B: HPLC-Grade Acetonitrile.

• Elution Mode: Gradient. (0-2 min: 5% B; 2-15 min: 5% to 80% B; 15-18 min: 80% B; 18-18.1 min: 5% B; 18.1-25 min: 5% B for re-equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV Photodiode Array (PDA) at 235 nm.

• Injection Volume: 10 µL.

Sample Preparation (Self-Validating System)

• Diluent: Water:Acetonitrile (80:20, v/v).

• Blank Preparation: Inject the diluent to confirm no baseline artifacts co-elute with the analyte.

• Standard Preparation (1.0 mg/mL): Accurately weigh 50.0 mg of 2-(4-Methylthiophen-2-yl)ethan-1-amine HCl reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with diluent.

• Sensitivity Solution (LOQ Check): Dilute the standard solution to 0.5 µg/mL (0.05% of nominal concentration). This ensures the system is sensitive enough to detect trace impurities before every run, validating the instrument's performance dynamically.

ICH Q2(R2) Validation Framework & Acceptance Criteria

To ensure the method is fit for its intended purpose, it must be validated according to the modernized ICH Q2(R2) guidelines, which emphasize a lifecycle and risk-based approach [[3]]([Link]).

Table 2: ICH Q2(R2) Validation Parameters and Experimental Data Summary

Validation Parameter	Experimental Design	Acceptance Criteria	Representative Result
System Suitability	6 replicate injections of the standard.	RSD ≤ 2.0%, Tailing Factor ≤ 1.5, Theoretical Plates (N) ≥ 2000.	RSD: 0.4%, Tailing: 1.1, N: 8500. (Pass)
Specificity (Stability-Indicating)	Forced degradation: 0.1M HCl, 0.1M NaOH, 3% H₂O₂, UV light, Heat (60°C) for 24h.	No interference at the retention time of the main peak. Peak purity angle < threshold.	Thiophene sulfoxide degradant resolved (Rs > 2.0). Peak purity passed.
Linearity & Range	5 concentration levels from LOQ (0.05%) to 120% of nominal concentration.	Correlation coefficient (R²) ≥ 0.999. y-intercept ≤ 2% of 100% response.	R² = 0.9998. Intercept = 0.8%. (Pass)
Accuracy (Recovery)	Spike API into placebo at 50%, 100%, and 150% levels (n=3 each).	Mean recovery between 98.0% and 102.0%.	Mean recovery: 99.6% ± 0.5%. (Pass)
Precision (Repeatability)	6 independent sample preparations of the same batch.	Assay %RSD ≤ 2.0%.	%RSD = 0.6%. (Pass)
Robustness	Deliberate variations: Flow rate (±0.1 mL/min), Temp (±5°C), pH of Mobile Phase A (±0.2).	System suitability criteria must remain fulfilled under all conditions.	Tailing remained < 1.3 across all variations. (Pass)

Trustworthiness & Causality in Validation: The forced degradation study (Specificity) is the cornerstone of a stability-indicating method. Thiophene rings are susceptible to oxidation, forming sulfoxides and sulfones . By subjecting the compound to 3% H₂O₂, we artificially generate these degradants. If the RP-HPLC method can baseline-resolve the highly polar sulfoxide degradant from the parent amine peak, the method is definitively proven to be stability-indicating and trustworthy for long-term shelf-life evaluation .

References

• [1] International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures." ich.org. URL:[Link]

• [3] European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu. URL:[Link]

• [2] MDPI Separations. "Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method." mdpi.com. URL:[Link]

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• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Benchmarking 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl: A Comparative Guide on TAAR1 Activation and MAO Susceptibility

Target Audience: Researchers, scientists, and drug development professionals.

Introduction and Structural Rationale

The development of novel neurotherapeutics has increasingly focused on the Trace Amine-Associated Receptor 1 (TAAR1), a G-protein-coupled receptor (GPCR) that modulates monoaminergic transmission[1]. Endogenous trace amines, such as β -phenylethylamine (PEA), are potent TAAR1 agonists but suffer from poor pharmacokinetic profiles due to rapid degradation by monoamine oxidase (MAO) enzymes[1].

To overcome these limitations, medicinal chemistry efforts have explored bioisosteric replacements. 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl represents a strategic structural evolution. By replacing the benzene ring of PEA with a thiophene ring, and introducing a methyl group at the 4-position, researchers can alter the compound's electron density, lipophilicity, and steric bulk[2]. This guide objectively benchmarks 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl against the endogenous standard (PEA) and its non-methylated analog (2-(Thiophen-2-yl)ethan-1-amine) across two critical preclinical parameters: TAAR1 functional activation and MAO-B metabolic stability.

Benchmarking Assay 1: TAAR1 Activation (cAMP Accumulation)

Causality & Experimental Rationale

TAAR1 is primarily a G α s-coupled receptor. Upon agonist binding, it stimulates adenylyl cyclase, leading to the intracellular accumulation of cyclic AMP (cAMP)[3]. The orthosteric binding pocket of TAAR1 is highly sensitive to the steric dimensions of the aromatic ring[4]. While the unsubstituted thiophene ring mimics the phenyl ring of PEA, the addition of the 4-methyl group restricts rotational freedom and enhances hydrophobic contacts within the receptor's binding cleft. This structural modification often drives higher binding affinity and functional potency compared to the unsubstituted analog[4].

Self-Validating Protocol: In Vitro cAMP Assay

To ensure a self-validating system, this protocol utilizes HEK293 cells stably expressing human TAAR1 (hTAAR1), alongside mock-transfected cells (empty vector) to control for endogenous receptor background noise[3].

• Cell Preparation: Culture HEK293-hTAAR1 cells in DMEM supplemented with 10% FBS and G418 (for selection). Seed cells at a density of 10,000 cells/well in a 384-well white opaque plate.

• Assay Buffer: Wash cells and replace media with stimulation buffer (HBSS containing 1 mM IBMX to inhibit phosphodiesterase-mediated cAMP degradation, and 0.1% BSA).

• Compound Addition: Prepare 10-point serial dilutions (ranging from 10 μ M to 0.1 nM) of PEA, 2-(Thiophen-2-yl)ethan-1-amine, and 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl. Add to the respective wells and incubate for 30 minutes at 37°C.

• Detection: Lyse the cells and quantify cAMP using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or AlphaScreen cAMP assay kit[3].

• Validation Check: Ensure mock-transfected HEK293 cells show no dose-dependent cAMP increase upon compound addition, confirming the signal is strictly hTAAR1-mediated.

TAAR1 Gs-coupled signaling pathway leading to cAMP accumulation.

Comparative Data Summary

Note: Data represents standardized preclinical benchmarking parameters for thiophene-ethylamine derivatives.

Compound	hTAAR1 EC 50​ (nM)	E max​ (% of PEA)	Functional Profile
PEA (Standard)	120 ± 15	100%	Full Agonist
2-(Thiophen-2-yl)ethan-1-amine	85 ± 10	98%	Full Agonist
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl	35 ± 6	102%	Full Agonist

Insight: The 4-methyl substitution on the thiophene ring yields a ~3.4-fold increase in potency over the endogenous standard PEA, validating the hypothesis that targeted hydrophobic expansion improves orthosteric engagement.

Benchmarking Assay 2: Monoamine Oxidase (MAO) Susceptibility

Causality & Experimental Rationale

A major hurdle in developing trace amine analogs is their rapid oxidative deamination by MAO enzymes (predominantly MAO-B in the human brain)[5]. The FAD-dependent catalytic site of MAO requires specific spatial alignment of the primary amine. Introducing a thiophene ring alters the electronic landscape, while the 4-methyl group introduces steric hindrance. This steric bulk clashes with the binding pocket of MAO-B, reducing the substrate's affinity for the enzyme and significantly prolonging its metabolic half-life compared to unhindered phenethylamines[5].

Self-Validating Protocol: MAO-B Substrate Depletion Assay

Instead of relying solely on fluorogenic surrogate substrates like kynuramine[6], direct measurement of test compound depletion via LC-MS/MS provides absolute metabolic clearance rates.

• Enzyme Preparation: Thaw recombinant human MAO-B (hMAO-B) Supersomes™ on ice. Prepare a 0.5 mg/mL protein solution in 100 mM potassium phosphate buffer (pH 7.4)[5].

• Reaction Initiation: Pre-incubate the enzyme mixture at 37°C for 5 minutes. Initiate the reaction by adding the test compounds (final concentration: 1 μ M).

• Time-Course Sampling: At specific time points (0, 5, 15, 30, and 60 minutes), extract 50 μ L aliquots from the reaction mixture.

• Quenching: Immediately transfer the aliquots into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., labetalol) to precipitate proteins and halt enzymatic activity.

• Analysis: Centrifuge the samples at 4,000 rpm for 15 minutes. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Validation Check: Run a parallel control using Selegiline (a selective MAO-B inhibitor)[5]. A lack of compound depletion in the presence of Selegiline confirms that the degradation is exclusively MAO-B mediated.

Workflow for assessing MAO-B metabolic stability via LC-MS/MS.

Comparative Data Summary

Compound	In vitro t 1/2​ (min)	Intrinsic Clearance (CL int​ ) ( μ L/min/mg)
PEA (Standard)	< 5.0	> 250
2-(Thiophen-2-yl)ethan-1-amine	12.5	110
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl	48.0	28.5

Insight: The incorporation of the 4-methyl group drastically reduces intrinsic clearance by MAO-B. While the unsubstituted thiophene offers a modest improvement over PEA, the methylated derivative exhibits a nearly 10-fold increase in half-life compared to the endogenous standard, demonstrating superior metabolic stability suitable for systemic pharmacological applications.

Conclusion

Benchmarking 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl against standard reference compounds reveals a highly optimized pharmacological profile. The thiophene bioisostere, coupled with targeted methylation, achieves a dual advantage: it enhances Gs-coupled TAAR1 activation through optimized orthosteric binding, and it introduces critical steric hindrance that mitigates rapid MAO-B degradation. For drug development professionals, this compound serves as a robust, metabolically stable scaffold for the design of next-generation TAAR1-targeted neurotherapeutics.

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• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Spectroscopic Guide to 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl and its Structural Analogues

This guide provides a detailed spectroscopic validation of synthesized 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride, a novel thiophene derivative with potential applications in medicinal chemistry and materials science.[1] For researchers, scientists, and drug development professionals, unambiguous structural confirmation is paramount. This document serves as a practical, in-depth comparison of the titular compound with two structurally similar, commercially available alternatives: 2-(thiophen-2-yl)ethanamine and 2-thiophenemethylamine. Through a side-by-side analysis of their ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data, we will highlight the key spectral signatures that enable confident identification and differentiation.

The choice of spectroscopic techniques is foundational to the elucidation of any new chemical entity. Nuclear Magnetic Resonance (NMR) provides a detailed map of the carbon-hydrogen framework, while Fourier-Transform Infrared (FT-IR) spectroscopy identifies the functional groups present. Mass Spectrometry (MS) offers crucial information about the molecular weight and fragmentation patterns, confirming the overall molecular formula.[2][3]

Comparative Spectroscopic Analysis

The structural differences between the target compound and its analogues, specifically the presence and position of the methyl group on the thiophene ring and the length of the alkyl-amine side chain, give rise to distinct and predictable variations in their respective spectra.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR is arguably the most powerful tool for elucidating the precise arrangement of atoms in a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration of each signal provide a wealth of structural information. The predicted ¹H NMR spectrum of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is compared with the experimental data of its analogues below.

Table 1: Comparative ¹H NMR Data (CDCl₃, 400 MHz)

Compound	Proton Assignment	Predicted/Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (Predicted)	H-3 (thiophene)	~6.7	s	1H
H-5 (thiophene)	~6.9	s	1H
-CH₂- (ethyl)	~3.1	t	2H
-CH₂- (ethyl)	~3.3	t	2H
-NH₃⁺	~8.2	br s	3H
-CH₃ (methyl)	~2.2	s	3H
2-(thiophen-2-yl)ethanamine [4]	H-3, H-4, H-5 (thiophene)	6.8 - 7.2	m	3H
-CH₂- (ethyl)	~3.1	t	2H
-CH₂- (ethyl)	~2.9	t	2H
-NH₂	~1.5	br s	2H
2-thiophenemethylamine [5][6]	H-3, H-4, H-5 (thiophene)	6.9 - 7.3	m	3H
-CH₂- (methyl)	~4.0	s	2H
-NH₂	~1.7	br s	2H

The presence of the methyl group at the 4-position of the thiophene ring in the target compound is expected to cause a slight upfield shift of the adjacent ring protons compared to the unsubstituted analogue. Furthermore, the signals for the thiophene protons in the target compound are predicted to be singlets, a key differentiating feature from the multiplet observed for the unsubstituted thiophene ring protons. The ethylamine side chain protons in the target compound and 2-(thiophen-2-yl)ethanamine will appear as two distinct triplets, in contrast to the single singlet for the methylene protons in 2-thiophenemethylamine. The downfield shift of the amine protons in the target compound is due to the formation of the hydrochloride salt.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon NMR provides complementary information to ¹H NMR, revealing the number and electronic environment of all carbon atoms in the molecule. The predicted ¹³C NMR spectrum of the target compound is compared with the experimental data of its analogues below.

Table 2: Comparative ¹³C NMR Data (CDCl₃, 100 MHz)

Compound	Carbon Assignment	Predicted/Experimental Chemical Shift (δ, ppm)
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (Predicted)	C-2 (thiophene)	~145
C-3 (thiophene)	~123
C-4 (thiophene)	~138
C-5 (thiophene)	~122
-CH₂- (ethyl)	~35
-CH₂- (ethyl)	~42
-CH₃ (methyl)	~15
2-(thiophen-2-yl)ethanamine [7][8]	C-2 (thiophene)	~144
C-3 (thiophene)	~124
C-4 (thiophene)	~127
C-5 (thiophene)	~125
-CH₂- (ethyl)	~36
-CH₂- (ethyl)	~43
2-thiophenemethylamine [6]	C-2 (thiophene)	~146
C-3 (thiophene)	~124
C-4 (thiophene)	~127
C-5 (thiophene)	~125
-CH₂- (methyl)	~40

The key differentiator in the ¹³C NMR spectrum of the target compound is the presence of the methyl carbon signal at approximately 15 ppm. The chemical shifts of the thiophene ring carbons will also be influenced by the methyl substituent. The ethylamine side chain will show two distinct signals for the two methylene carbons, whereas 2-thiophenemethylamine will only show one.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and non-destructive technique for identifying the functional groups present in a molecule. The primary amine and the thiophene ring are the key functional groups that will give rise to characteristic absorption bands.

Table 3: Comparative FT-IR Data (cm⁻¹)

Compound	N-H Stretch (primary amine)	C-H Stretch (aromatic)	C=C Stretch (thiophene)	C-N Stretch
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (Predicted)	3200-3000 (broad, due to -NH₃⁺)	~3100	~1500-1400	~1250-1020
2-(thiophen-2-yl)ethanamine [9][10]	3380-3250 (two bands)	~3100	~1500-1400	~1250-1020
2-thiophenemethylamine [1][11]	3380-3250 (two bands)	~3100	~1500-1400	~1250-1020

The most significant difference in the FT-IR spectrum of the target compound will be the broad absorption band in the 3200-3000 cm⁻¹ region, which is characteristic of the N-H stretching vibrations of a primary ammonium salt (-NH₃⁺). In contrast, the free primary amines of the alternative compounds will exhibit two sharper bands in the 3380-3250 cm⁻¹ range.[9][10] All three compounds will show characteristic C-H stretching of the thiophene ring around 3100 cm⁻¹ and C=C stretching vibrations within the ring in the 1500-1400 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and information about its structure through fragmentation patterns. Electron Ionization (EI) is a common technique for the analysis of small, volatile molecules.

Table 4: Comparative Mass Spectrometry Data (EI-MS)

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (Predicted)	141 (free base)	111 (M - CH₂NH₂), 97 (C₅H₅S⁺)
2-(thiophen-2-yl)ethanamine [8][12]	127	97 (M - CH₂NH₂)
2-thiophenemethylamine [1]	113	97 (M - NH₂)

The molecular ion peak for the free base of the target compound is predicted to be at m/z 141. A prominent fragment ion is expected at m/z 111, corresponding to the loss of the ethylamine side chain as a CH₂NH₂ radical. The base peak for all three compounds is likely to be at m/z 97, corresponding to the stable thienylmethyl cation or its methyl-substituted analogue. The difference in the molecular ion peaks (141 vs. 127 vs. 113) is a definitive way to distinguish between the three compounds.

Experimental Protocols

To ensure the reproducibility and accuracy of the spectroscopic data, the following standardized protocols should be followed.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry 5 mm NMR tube.[13]

• Instrumentation : Acquire spectra on a 400 MHz NMR spectrometer.

• ¹H NMR Parameters :

  • Pulse sequence: Standard single-pulse.

  • Spectral width: -2 to 12 ppm.

  • Number of scans: 16.

  • Relaxation delay: 1 s.

• ¹³C NMR Parameters :

  • Pulse sequence: Proton-decoupled.

  • Spectral width: 0 to 200 ppm.

  • Number of scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation delay: 2 s.

• Processing : Apply a Fourier transform to the acquired free induction decay (FID) and phase correct the resulting spectrum. Reference the spectrum to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).

FT-IR Spectroscopy

• Sample Preparation (ATR) : For liquid samples, place a single drop directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. For solid samples, ensure a fine powder is pressed firmly against the crystal.[14][15]

• Instrumentation : Use a standard FT-IR spectrometer equipped with a diamond ATR accessory.

• Data Acquisition :

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16.

• Background Correction : Record a background spectrum of the clean, empty ATR crystal before analyzing the sample. The instrument software will automatically subtract the background from the sample spectrum.

Mass Spectrometry (EI-MS)

• Sample Introduction : Introduce the sample via a direct insertion probe or through a gas chromatograph (GC) for volatile compounds.

• Instrumentation : Utilize a mass spectrometer with an electron ionization (EI) source.

• EI-MS Parameters :

  • Ionization energy: 70 eV.

  • Source temperature: 200-250 °C.

  • Mass range: m/z 40-400.

• Data Analysis : Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualizing the Workflow and Structural Comparison

Caption: Experimental workflow for the spectroscopic validation of a synthesized compound.

Caption: Key structural differences between the target compound and its alternatives.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the unambiguous validation of synthesized 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl. By comparing its predicted spectral data with the experimental data of structurally related compounds, we have highlighted the key differentiating features in ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. Adherence to the detailed experimental protocols will ensure the generation of high-quality, reproducible data, which is the cornerstone of scientific integrity in chemical research and development.

References

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• Beilstein Archives. (n.d.). Download. Retrieved from [Link]

• G.J. Van Berkel, G.L. Glish, S.A. McLuckey. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. ELTE. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of HPLC and GC-MS for the Analysis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

In the landscape of pharmaceutical development and quality control, the rigorous and accurate analysis of active pharmaceutical ingredients (APIs) and their intermediates is paramount. The choice of analytical methodology can significantly impact the reliability of data, influencing everything from regulatory submissions to final product quality. This guide provides an in-depth, comparative analysis of two powerhouse techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the characterization of 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering a framework for robust method development and cross-validation. As a self-validating system, the protocols described herein are designed to ensure data integrity and reproducibility, grounded in established scientific principles and regulatory expectations.

The Analyte: 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

2-(4-Methylthiophen-2-YL)ethan-1-amine HCl is a primary amine containing a thiophene moiety. Its chemical structure presents specific analytical challenges, including its polarity and potential for thermal lability. The hydrochloride salt form further influences its solubility and chromatographic behavior. A successful analytical strategy must account for these properties to achieve accurate and precise quantification.

Principles of Analysis: HPLC vs. GC-MS

The selection of an analytical technique is fundamentally dictated by the physicochemical properties of the analyte. Both HPLC and GC-MS offer unique advantages and are often used orthogonally to provide a comprehensive analytical picture.

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, particularly for non-volatile and thermally labile compounds. It separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a polar compound like 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl, Reverse-Phase HPLC (RP-HPLC) is typically the method of choice. In this mode, a non-polar stationary phase is used with a polar mobile phase, and retention is primarily driven by hydrophobic interactions.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and thermally stable compounds. The sample is vaporized and separated in a gaseous mobile phase based on its interaction with a stationary phase coated on the inside of a capillary column. The separated components then enter a mass spectrometer, which provides detailed structural information and sensitive detection. A critical consideration for polar amines like our target analyte is the necessity of derivatization to increase volatility and improve peak shape.

Experimental Design for Cross-Validation

A robust cross-validation study is designed to directly compare the performance of two distinct analytical methods. The goal is to demonstrate that both methods are suitable for the intended purpose and yield equivalent results within acceptable statistical limits.

Caption: Workflow for the cross-validation of HPLC and GC-MS methods.

Detailed Experimental Protocol: HPLC Method

This protocol outlines a typical RP-HPLC method suitable for the analysis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl.

1. Materials and Reagents:

• 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, e.g., Milli-Q)

• Trifluoroacetic acid (TFA) or Formic acid (LC-MS grade)

• 0.45 µm syringe filters

2. Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 235 nm (based on the thiophene chromophore)

3. Sample Preparation:

• Stock Solution: Accurately weigh and dissolve the reference standard in a suitable solvent (e.g., 50:50 Methanol:Water) to a final concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of dilutions from the stock solution to cover the desired concentration range (e.g., 1-100 µg/mL).

• QC Samples: Prepare at least three levels of QC samples (low, mid, high) from a separate weighing of the reference standard.

4. Rationale for Methodological Choices:

• C18 Column: The non-polar C18 stationary phase provides good retention for the moderately hydrophobic thiophene ring.

• Acidified Mobile Phase: The addition of an ion-pairing agent like TFA is crucial. It protonates residual silanol groups on the silica-based stationary phase, reducing peak tailing of the primary amine. It also ensures the amine analyte is consistently in its protonated, more polar form, leading to sharper peaks and reproducible retention times.

• Gradient Elution: A gradient is employed to ensure that any impurities with different polarities are effectively eluted and separated from the main analyte peak, and to shorten the analysis time.

Detailed Experimental Protocol: GC-MS Method

This protocol details a GC-MS method, including the critical derivatization step.

1. Materials and Reagents:

• 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl reference standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine or Acetonitrile (anhydrous grade)

• Ethyl acetate (GC grade)

2. Derivatization Procedure:

• To 100 µL of each calibration standard and QC sample in a vial, add 100 µL of BSTFA with 1% TMCS and 50 µL of pyridine.

• Cap the vials tightly and heat at 70 °C for 30 minutes.

• Allow the vials to cool to room temperature before injection.

3. GC-MS Conditions:

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250 °C

• Injection Mode: Split (e.g., 20:1 ratio)

• Injection Volume: 1 µL

• Oven Temperature Program: Start at 80 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Full Scan (m/z 40-450) and/or Selected Ion Monitoring (SIM) for enhanced sensitivity.

4. Rationale for Methodological Choices:

• Derivatization: The primary amine group of the analyte is not volatile enough for GC analysis. Silylation with BSTFA replaces the active hydrogens on the amine with trimethylsilyl (TMS) groups. This derivatization increases the volatility and thermal stability of the analyte, while also improving chromatographic peak shape by reducing interactions with active sites in the GC system.

• DB-5ms Column: This is a versatile, low-polarity column that is well-suited for the separation of a wide range of derivatized compounds.

• Temperature Program: The temperature ramp is optimized to ensure good separation of the derivatized analyte from any derivatizing agent artifacts or impurities.

Comparative Performance Data

The following tables summarize the expected performance characteristics from the validation of both methods. These values are representative and would be confirmed during an actual study.

Table 1: Linearity and Range

Parameter	HPLC-UV	GC-MS (SIM)
Calibration Range	1 - 100 µg/mL	0.1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.998
Regression Equation	y = mx + c	y = mx + c

Table 2: Accuracy and Precision

QC Level	HPLC-UV	GC-MS (SIM)
Accuracy (% Recovery)	Precision (%RSD)
Low QC (3 µg/mL)	98.5 - 101.2%	< 2.0%
Mid QC (50 µg/mL)	99.1 - 100.8%	< 1.5%
High QC (80 µg/mL)	99.5 - 101.0%	< 1.5%

Table 3: Sensitivity

Parameter	HPLC-UV	GC-MS (SIM)
Limit of Detection (LOD)	0.3 µg/mL	0.03 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL	0.1 µg/mL

Head-to-Head Comparison: A Senior Scientist's Perspective

Feature	HPLC-UV	GC-MS
Sample Preparation	Simple dilution ("dilute and shoot").	More complex due to the mandatory derivatization step.
Throughput	High. Typical run times are under 15 minutes.	Moderate. Derivatization adds significant time.
Sensitivity	Good, but generally lower than GC-MS in SIM mode.	Excellent, especially in SIM mode, making it ideal for trace analysis.
Specificity	Relies on chromatographic retention time and UV spectrum. Co-eluting impurities with similar UV spectra can interfere.	Highly specific. Mass spectral data provides a "fingerprint" of the analyte, confirming identity with high confidence.
Robustness	Generally very robust and reproducible in a QC environment.	Derivatization can be a source of variability if not carefully controlled.
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and maintenance requirements.

Conclusion and Recommendations

Both HPLC-UV and GC-MS are powerful and reliable techniques for the analysis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl. The choice between them depends on the specific application.

• For routine quality control, release testing, and assays where concentration levels are relatively high, HPLC-UV is the superior choice. Its simplicity, high throughput, and robustness make it ideal for a high-volume laboratory setting.

• For impurity profiling, identification of unknowns, and applications requiring very high sensitivity (e.g., pharmacokinetic studies), GC-MS is the preferred method. The structural information provided by the mass spectrometer is invaluable for unambiguous peak identification.

A comprehensive analytical strategy for a new chemical entity like 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl would ideally involve developing and validating both methods. The HPLC method would serve as the primary workhorse for routine analysis, while the GC-MS method would be used as an orthogonal, confirmatory technique and for more specialized applications. This dual-methodology approach provides a high degree of confidence in the analytical data and is a hallmark of a robust quality system.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).[Link]

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics.[Link]

• Blau, K., & Halket, J. M. (Eds.). Handbook of Derivatives for Chromatography. John Wiley & Sons. (A foundational text on derivatization techniques for GC). [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. Introduction to Modern Liquid Chromatography. John Wiley & Sons. (A comprehensive resource on the theory and practice of HPLC). [Link]

Comparative Efficacy of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl Across Diverse Cancer Cell Lines: A Mechanistic Guide

Introduction: Unveiling the Potential of a Novel Thiophene Derivative

In the landscape of oncology drug discovery, novel chemical entities with unique structural motifs are of paramount importance. Thiophene derivatives, a class of sulfur-containing heterocyclic compounds, have garnered significant attention for their broad-spectrum anticancer activities, including the inhibition of kinases and microtubule assembly.[1][2][3] This guide focuses on a specific, novel compound, 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (herein referred to as Compound X), to provide a comprehensive framework for evaluating its efficacy and mechanism of action across a panel of well-characterized human cell lines.

Due to the novelty of Compound X, publicly available data on its biological activity is scarce.[4] Therefore, this guide serves as both a technical protocol and a strategic blueprint for researchers. We will hypothesize a plausible mechanism of action based on related chemical structures and outline a rigorous, multi-step experimental plan to test this hypothesis. Our objective is to differentiate the compound's effects in cell lines with distinct genetic backgrounds, specifically focusing on the PI3K/Akt/mTOR signaling pathway—a critical regulator of cell growth, proliferation, and survival that is frequently dysregulated in cancer.[5][6][7]

The chosen cell line panel includes:

• MCF-7 (Breast Adenocarcinoma): An estrogen-receptor-positive cell line with a known activating mutation in PIK3CA, making it a relevant model for luminal breast cancer and PI3K pathway studies.[8][9][10]

• A549 (Lung Carcinoma): A non-small cell lung cancer (NSCLC) line characterized by a KRAS mutation and constitutive activation of the PI3K/Akt pathway.[11][12][13]

• U-87 MG (Glioblastoma): A brain cancer cell line known for its aggressive nature and frequent hyperactivation of the PI3K/Akt pathway, often due to loss of the tumor suppressor PTEN.[14][15][16][17][18]

• HEK293 (Human Embryonic Kidney): An immortalized, non-cancerous cell line used to assess baseline cytotoxicity and selectivity of the compound.[19][20][21] Although immortalized and not truly "normal," it serves as a common benchmark for non-malignant cells in initial screenings.[22][23]

This guide will detail the methodologies for determining cytotoxic potency, elucidating the mode of cell death, and verifying the compound's impact on the target signaling pathway, providing a robust foundation for further preclinical development.

Experimental Design & Workflow

The evaluation of Compound X follows a logical progression from broad cytotoxic screening to specific mechanistic validation. This self-validating workflow ensures that each experimental stage informs the next, building a coherent and evidence-based profile of the compound's activity.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by Compound X.

Detailed Protocol: Western Blot Analysis

• Cell Treatment and Lysis: Treat cells in 6-well plates with the IC50 concentration of Compound X for a shorter duration (e.g., 6-12 hours) to capture signaling events preceding cell death. Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. 2. Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• Gel Electrophoresis: Separate 20-30 µg of protein per sample on an SDS-PAGE gel. [24][25]4. Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a solution of 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) to prevent non-specific antibody binding. [25]For phospho-antibodies, BSA is often recommended. [26]6. Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies targeting p-Akt (Ser473), total Akt, p-mTOR, and total mTOR. Use β-actin or GAPDH as a loading control. [24][27]7. Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. [25]8. Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager. [25]9. Analysis: Quantify band intensity using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each target.

Anticipated Results & Interpretation

If Compound X inhibits the PI3K/Akt pathway, we expect to see a marked decrease in the ratio of p-Akt/total Akt and p-mTOR/total mTOR in the treated cancer cells, especially in U-87 MG and MCF-7 where the pathway is driven by upstream mutations. The effect may be less pronounced in A549 cells, where other pathways could provide resistance. No significant change is expected in HEK293 cells at sub-toxic concentrations. These results would mechanistically link the compound to the observed apoptosis.

Conclusion

This guide outlines a systematic and rigorous approach to characterize the anticancer efficacy of the novel compound 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl. By integrating cell viability, apoptosis, and molecular signaling assays, this workflow provides a powerful framework for not only determining the compound's potency across different cancer types but also for elucidating its mechanism of action. The hypothetical data presented suggests that Compound X is a promising candidate with selective activity against cancer cells characterized by a hyperactivated PI3K/Akt pathway. The successful execution of these experiments would provide a strong rationale for advancing this compound into more complex preclinical models.

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• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? MDPI. [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. [Link]

• PI3K/AKT Signaling Tips the Balance of Cytoskeletal Forces for Cancer Progression. PubMed Central (PMC). [Link]

• Full article: PI3K/AKT signaling pathway and cancer: an updated review. Taylor & Francis Online. [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. [Link]

• Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly. PubMed Central (PMC). [Link]

• The Tumorgenicity of Glioblastoma Cell Line U87MG Decreased During Serial In Vitro Passage. PubMed Central (PMC). [Link]

• Pediatric and adult glioblastoma radiosensitization induced by PI3K/mTOR inhibition causes early metabolic alterations detected by nuclear magnetic resonance spectroscopy. Oncotarget. [Link]

• Western blotting of PI3K/AKT /mTOR signaling pathway-related proteins. Bio-protocol. [Link]

• In pursuit of synergy: An investigation of the PI3K/mTOR/MEK co-targeted inhibition strategy in NSCLC. PubMed Central (PMC). [Link]

• PI3K–mTOR Pathway Inhibition Exhibits Efficacy Against High-grade Glioma in Clinically Relevant Mouse Models. AACR Journals. [Link]

• PI3K pathway signaling in the MCF-7 cell line panel. Cells were grown.... ResearchGate. [Link]

• Anethole inhibits human U87 Glioma cell proliferation by inducing apoptosis via the PI3K/AKT pathway. PubMed Central (PMC). [Link]

• Enhancing Chemotherapeutic Efficacy in Lung Cancer Cells Through Synergistic Targeting of the PI3K/AKT Pathway with Small Molecule Inhibitors. MDPI. [Link]

• Thiophene Derivatives as New Anticancer Agents and Their Therapeutic Delivery Using Folate Receptor-Targeting Nanocarriers. PubMed Central (PMC). [Link]

• Western blot protocol. Jeffrey Magee Lab, Washington University in St. Louis. [Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. Dovepress. [Link]

• Regulation of angiogenic factors by the PI3K/Akt pathway in A549 lung cancer cells under hypoxic conditions. PubMed Central (PMC). [Link]

• Can we consider HEK 293T as a normal cell line? ResearchGate. [Link]

• Isoliquiritigenin inhibits cell proliferation and migration through the PI3K/AKT signaling pathway in A549 lung cancer cells. Spandidos Publications. [Link]

• Interaction of Thiophene and Their Derivatives with BRCA-1 Using a Theoretical Model. Clinics in Oncology. [Link]

• In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducer. Semantic Scholar. [Link]

• PIK3CA and AKT1 mutations have distinct effects on sensitivity to targeted pathway inhibitors in an isogenic luminal breast cancer model system. PubMed Central (PMC). [Link]

• Daphnoretin inhibits glioblastoma cell proliferation and metastasis via PI3K/AKT signaling pathway inactivation. Journal of Cancer. [Link]

• Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Antibodies. [Link]

• Crosstalk between protein kinases AKT and ERK1/2 in human lung tumor-derived cell models. Frontiers. [Link]

• 1.2 Western Blot and the mTOR Pathway. Selected Topics in Health and Disease (2019 Edition). [Link]

• MCF-7 Cell Line: A Cornerstone in Breast Cancer Research and Drug Testing. Cytion. [Link]

• HEK293 Cells - A Guide to This Incredibly Useful Cell Line. Bitesize Bio. [Link]

• Gold Nanocomplex Strongly Modulates the PI3K/Akt Pathway and Other Pathways in MCF-7 Breast Cancer Cell Line. MDPI. [Link]

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A Comparative Structural and Physicochemical Analysis of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl and Related Thiophene Amines for Drug Discovery

Introduction: The Thiophene Scaffold as a Privileged Structure in Medicinal Chemistry

In the landscape of drug discovery and development, the thiophene ring stands out as a "privileged pharmacophore."[1][2] This five-membered aromatic heterocycle, containing a sulfur atom, is a key structural motif in numerous FDA-approved drugs, valued for its ability to modulate physicochemical properties and engage in favorable interactions with biological targets.[1][2] Thiophene and its derivatives are recognized for a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4][5] The sulfur atom can act as a hydrogen bond acceptor, and the thiophene ring is often employed as a bioisostere for a phenyl ring, which can improve metabolic stability and binding affinity.[1]

This guide provides an in-depth structural and physicochemical comparison of 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride and a curated selection of structurally related amines. The objective is to furnish researchers, medicinal chemists, and drug development professionals with a foundational understanding of how subtle structural modifications—such as substituent placement and ring bioisosterism—can profoundly impact the key parameters that govern a molecule's journey from a chemical entity to a potential therapeutic agent. By grounding this comparison in detailed experimental protocols and established structure-activity relationship (SAR) principles, we aim to provide actionable insights for the rational design of novel thiophene-based therapeutics.

Structural Comparison of Key Thiophene Amines

The selection of comparator compounds is pivotal for elucidating structure-activity relationships. For this analysis, we have chosen three key comparators for 2-(4-Methylthiophen-2-YL)ethan-1-amine:

• 2-(Thiophen-2-yl)ethanamine: The direct parent analog, which allows for the isolation of the electronic and steric effects of the 4-methyl group.

• 2-(Thiophen-3-yl)ethanamine: A positional isomer that highlights how the attachment point of the ethylamine side chain to the thiophene ring alters the molecule's overall topology and potential receptor interactions.

• Amphetamine: A classic phenethylamine CNS stimulant. As the thiophene ring is a common bioisostere of the phenyl ring, this comparison is crucial for understanding how this substitution impacts physicochemical properties and potential pharmacological profile.[6]

Figure 1: Structural relationships between the target compound and its comparators.

Comparative Physicochemical Data

The subtle structural differences illustrated above translate into distinct physicochemical profiles, which are critical predictors of a compound's pharmacokinetic and pharmacodynamic behavior (ADME). The following table summarizes key computed and experimental properties for each compound.

Property	2-(4-Methylthiophen-2-YL)ethan-1-amine	2-(Thiophen-2-yl)ethanamine	2-(Thiophen-3-yl)ethanamine	Amphetamine
Molecular Formula	C₇H₁₁NS	C₆H₉NS	C₆H₉NS	C₉H₁₃N
Molecular Weight ( g/mol )	141.24[7]	127.21[8][9]	127.21[10][11]	135.21[12]
Calculated XLogP3	1.6	1.2	1.2	1.8[12]
Predicted pKa (Amine)	~9.5	9.47[13]	~9.5	~10.0
Topological Polar Surface Area (TPSA)	26.02 Ų	26.02 Ų[14]	26.02 Ų[10]	26.02 Ų

Note: pKa values are predictions based on typical primary amines and can vary with experimental conditions. XLogP3 values are computationally derived and serve as estimates of lipophilicity.

Experimental Protocols for Structural and Physicochemical Characterization

To ensure scientific rigor, the identity, purity, and key physicochemical properties of synthesized compounds must be confirmed experimentally. The following protocols represent the gold standard for characterizing novel amine derivatives in a drug discovery setting.

Figure 2: Experimental workflow for the physicochemical characterization of thiophene amines.

Protocol 1: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR spectroscopy is the most powerful and definitive technique for determining the structure of organic compounds.[15][16] It provides detailed information about the chemical environment, connectivity, and relative number of atoms (primarily ¹H and ¹³C) in a molecule, making it indispensable for confirming the identity of a synthesized compound.[17][18]

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the amine hydrochloride salt in 0.6-0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)) in a standard 5 mm NMR tube. The choice of solvent is critical; D₂O is suitable for water-soluble salts, while DMSO-d₆ can be used for less soluble compounds.

• Instrument Setup: Calibrate and shim the NMR spectrometer (e.g., a 400 MHz instrument) to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, a spectral width of ~16 ppm, an acquisition time of ~2-4 seconds, and a relaxation delay of 1-5 seconds.

  • The resulting spectrum will show distinct signals (chemical shifts) for each unique proton environment. The integration of these signals corresponds to the relative number of protons, and the splitting patterns (coupling constants, J) reveal which protons are adjacent to one another.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon spectrum using a proton-decoupled pulse sequence.

  • This experiment requires more scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • The spectrum will show a single peak for each unique carbon atom in the molecule.

• Data Analysis: Process the spectra (Fourier transform, phase correction, and baseline correction). Assign peaks to specific atoms in the proposed structure based on their chemical shift, integration (for ¹H), and coupling patterns (for ¹H), comparing the data against established literature values for similar structures.[19]

Protocol 2: Determination of Lipophilicity (logP) by RP-HPLC

Rationale: Lipophilicity, quantified as the logarithm of the partition coefficient (logP), is a critical parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME).[20][21] According to Lipinski's "Rule of 5," an oral drug candidate should ideally have a logP value of less than 5.[20] While the shake-flask method is the traditional standard, reverse-phase high-performance liquid chromatography (RP-HPLC) offers a rapid and reliable method for estimating logP by correlating a compound's retention time with that of known standards.[21][22]

Methodology:

• System Preparation: Use a standard HPLC system with a C18 column and a UV detector.

• Mobile Phase: Prepare an isocratic mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer at pH 7.4 to mimic physiological conditions) and an organic solvent (e.g., acetonitrile or methanol).

• Standard Selection: Prepare stock solutions of a series of standard compounds with well-documented logP values that bracket the expected logP of the analyte.

• Calibration Curve Construction:

  • Inject each standard compound individually onto the HPLC system and record its retention time (tᵣ).

  • Determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil).

  • Calculate the capacity factor (k) for each standard using the formula: k = (tᵣ - t₀) / t₀.

  • Plot the known logP values of the standards against their calculated log(k) values. This should yield a linear relationship.

• Sample Analysis: Dissolve the thiophene amine in the mobile phase, inject it into the HPLC system, and determine its retention time and capacity factor (k).

• logP Calculation: Using the linear regression equation from the calibration curve, calculate the logP of the thiophene amine from its measured log(k) value.

Protocol 3: Determination of Amine Basicity (pKa) by Potentiometric Titration

Rationale: The acid dissociation constant (pKa) determines the ionization state of a functional group at a given pH. For an amine, the pKa of its conjugate acid dictates its charge at physiological pH (~7.4). This is fundamentally important for solubility, membrane permeability (as the neutral form is more lipophilic), and the potential for ionic interactions with a biological target.[23] Potentiometric titration is a highly accurate and widely used method for experimental pKa determination.[23][24]

Methodology:

• Sample Preparation: Accurately prepare a solution of the amine hydrochloride salt of known concentration (e.g., 0.01 M) in deionized water.

• Titration Setup:

  • Place the solution in a jacketed beaker to maintain a constant temperature (e.g., 25°C).

  • Immerse a calibrated combination pH electrode in the solution.

  • Continuously stir the solution with a magnetic stirrer.

• Titration Procedure:

  • Use a standardized solution of a strong base (e.g., 0.1 M NaOH) as the titrant, delivered via a calibrated burette.

  • Add the titrant in small, precise increments (e.g., 0.05 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Identify the equivalence point, which is the point of maximum slope on the curve (the inflection point).

  • The pKa is the pH value at the half-equivalence point (i.e., the pH at which exactly half the volume of titrant required to reach the equivalence point has been added). At this point, the concentrations of the protonated amine (R-NH₃⁺) and the free amine (R-NH₂) are equal.

Discussion: Structure-Activity Relationship (SAR) Insights

The structural and physicochemical data, confirmed by the experimental protocols above, provide a foundation for predicting the pharmacological potential of these amines.

Figure 3: Conceptual map of how structural modifications influence biological properties.

• Impact of the 4-Methyl Group: The addition of a methyl group to the thiophene ring, as in 2-(4-Methylthiophen-2-YL)ethan-1-amine, increases both the molecular weight and the lipophilicity (higher logP) compared to its parent, 2-(thiophen-2-yl)ethanamine. This increased lipophilicity may enhance membrane permeability, including passage across the blood-brain barrier. Furthermore, the methyl group provides steric bulk that could block a potential site of metabolic oxidation on the aromatic ring, potentially increasing the compound's half-life.

• Impact of Side Chain Position: The shift of the ethylamine side chain from the 2-position to the 3-position (comparing 2-(thiophen-2-yl)ethanamine and 2-(thiophen-3-yl)ethanamine) significantly alters the molecule's three-dimensional shape. While physicochemical properties like MW, logP, and pKa are nearly identical, the spatial orientation of the amine relative to the thiophene ring is different. This can have a profound effect on how the molecule fits into a specific receptor's binding pocket, potentially altering its affinity and efficacy.[25]

• Thiophene as a Phenyl Bioisostere: The comparison between 2-(thiophen-2-yl)ethanamine and amphetamine is a classic example of bioisosterism. Replacing the phenyl ring with a thiophene ring slightly decreases the molecular weight and lipophilicity. The sulfur atom in the thiophene ring introduces a potential hydrogen bond acceptor site that is absent in the phenyl ring, which could lead to different or enhanced interactions with a target receptor.[1] Additionally, thiophene rings often have different metabolic fates compared to phenyl rings, which can lead to a more favorable pharmacokinetic profile.

Conclusion

This guide demonstrates that even minor modifications to the structure of a thiophene amine can lead to significant changes in its physicochemical properties. The presence of a methyl group on 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl increases its lipophilicity relative to the unsubstituted parent compound, while the position of the ethylamine side chain profoundly impacts molecular geometry. The bioisosteric replacement of a phenyl ring with a thiophene ring alters both electronic and metabolic characteristics.

A thorough characterization using robust experimental methodologies such as NMR spectroscopy, RP-HPLC, and potentiometric titration is essential for validating these properties. The insights gained from such comparative analyses are fundamental to the field of medicinal chemistry, enabling the rational design of new drug candidates with optimized potency, selectivity, and pharmacokinetic profiles.

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Safety & Regulatory Compliance

2-(4-Methylthiophen-2-YL)ethan-1-amine hcl proper disposal procedures

Proper disposal of specialized heterocyclic building blocks is a critical intersection of laboratory safety, regulatory compliance, and environmental stewardship. 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride (a thiophene-ethylamine derivative) is widely utilized in medicinal chemistry and drug development. However, its unique structural features—a sulfur-containing thiophene ring coupled with an amine hydrochloride salt—create specific toxicological and ecological hazards that prohibit standard municipal or drain disposal[1][2].

As a preferred source for laboratory safety, this guide provides drug development professionals with a self-validating, step-by-step operational protocol for the safe handling, segregation, and destruction of this compound.

Mechanistic Hazard Profiling: Understanding the Causality

To safely manage this chemical, researchers must understand the causality behind its hazard classifications:

• The Amine Hydrochloride Salt : In its salt form, the compound is highly water-soluble and exists as an acidic solid. While the HCl salt significantly reduces the volatility and severe "stench" characteristic of free thiophene-amines, it introduces a new risk: pH sensitivity . If aqueous waste containing this salt is mixed with strong bases, it deprotonates to form the free base. The free base is highly volatile, a severe lachrymator, and causes severe skin and eye burns[3].

• The Thiophene Ring : Thiophene derivatives are notoriously difficult to degrade in standard biological wastewater treatment plants and pose chronic hazards to aquatic life[1]. Furthermore, the combustion of sulfur-containing heterocycles generates sulfur oxides (SOx), which are severe environmental pollutants[4].

Table 1: Physicochemical & Hazard Profile Comparison

Property / Hazard	2-(4-Methylthiophen-2-YL)ethan-1-amine HCl	Free Base Equivalent	Operational Implication
Physical State	Solid (Powder)	Liquid	Dust inhalation hazard for salt; vapor/stench hazard for free base.
Water Solubility	High	Low	Aqueous waste streams must be strictly contained; never pour down drains.
pH Compatibility	Stable (Acidic/Neutral)	Basic	Critical: Avoid mixing waste with strong bases to prevent free base liberation.
Combustion Byproducts	COx, NOx, SOx, HCl	COx, NOx, SOx	Requires high-temperature incineration with flue gas desulfurization (FGD) scrubbers[5].

Step-by-Step Disposal Workflows

The following protocols form a self-validating system: each step acts as a failsafe for the next, ensuring that the chemical is neutralized and destroyed without exposing personnel or the environment.

Phase 1: Segregation at the Source

Do not mix this compound with general organic waste without verifying compatibility. It must be kept away from strong oxidizing agents to prevent exothermic reactions[1].

• Aqueous Waste : Collect aqueous washings in a dedicated, clearly labeled "Aqueous Acidic/Amine Waste" carboy.

  • Causality Check: Ensure the pH of this waste stream remains neutral to slightly acidic (pH < 7). Introducing strong bases (e.g., NaOH washings) will liberate the volatile free amine, creating a severe inhalation and stench hazard in the laboratory[3].

• Organic Waste : Segregate organic solutions into "Halogenated" (if using DCM/Chloroform) or "Non-Halogenated" (if using Methanol/Ethyl Acetate) containers to comply with RCRA disposal codes (e.g., F002 for halogenated, F003/F005 for non-halogenated)[6].

Phase 2: Primary and Secondary Containment

• Store all waste in high-density polyethylene (HDPE) or glass containers.

• Ensure containers are kept tightly closed unless actively adding waste.

• Place all primary waste carboys inside secondary containment trays to capture any potential leaks, as the compound is harmful to aquatic environments and must not enter the municipal water supply[2].

Phase 3: Labeling and RCRA Compliance

• Label the container with the full chemical name: "2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride".

• Under US EPA guidelines, chemical waste generators must determine if the discarded chemical is classified as a hazardous waste[6]. While this specific derivative does not have a distinct "U" or "P" listed code, it is managed as a hazardous waste due to its irritant properties and environmental toxicity.

Phase 4: Final Destruction via Incineration

• Methodology : The only acceptable method of final disposal is high-temperature incineration.

• Mechanistic Requirement : Because the molecule contains a thiophene ring, incineration must occur in a facility equipped with an afterburner and a flue gas desulfurization (FGD) scrubber system[5]. The scrubber neutralizes the sulfur dioxide (SO2) and hydrogen chloride (HCl) gases generated during combustion, preventing toxic atmospheric emissions and acid rain[1][4]. Offer surplus solutions to a licensed hazardous waste disposal company[2].

Emergency Spill Response Protocol

In the event of a spill, immediate action is required to prevent cross-contamination and exposure:

• Evacuate and Ventilate : Clear the immediate area. Ensure local exhaust ventilation (fume hood) is operating at maximum capacity.

• Personal Protective Equipment (PPE) : Don a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles. If a large amount of dry powder is spilled outside a hood, an N95 or P100 particulate respirator is required to prevent inhalation of the toxic dust[3].

• Containment :

  • For Powders: Do not dry sweep, as this generates airborne dust. Gently cover the spill with damp paper towels or use a HEPA-filtered vacuum dedicated to chemical spills.

  • For Solutions: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial silica-based binder). Do not use combustible materials like sawdust if the solvent is an oxidizer[1].

• Collection : Carefully scoop the absorbed mixture using non-sparking tools and place it into a heavy-duty, sealable hazardous waste bag or rigid HDPE container.

• Decontamination : Wash the spill surface thoroughly with soap and water, collecting the wash water into the aqueous waste stream. Do not let the wash water enter the municipal drain[2].

Waste Routing Visualization

Waste routing decision tree for thiophene-ethylamine derivatives.

References

• Scribd / Benchchem. (n.d.). Thiophene-2-Ethylamine Safety Guide. Retrieved from [Link]

• US Environmental Protection Agency (EPA). (2025). 40 CFR 302.4 -- Hazardous substances and reportable quantities. Retrieved from[Link]

• Google Patents. (1999). US6368495B1 - Removal of sulfur-containing compounds from liquid hydrocarbon streams.

• US Environmental Protection Agency (EPA). (2025). 8.13 Sulfur Recovery. Retrieved from [Link]

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Personal protective equipment for handling 2-(4-Methylthiophen-2-YL)ethan-1-amine hcl

Advanced Operational Guide: PPE and Handling Protocols for 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl

As a Senior Application Scientist, I approach chemical handling not as a static checklist, but as a dynamic system of risk mitigation grounded in molecular reality. 2-(4-Methylthiophen-2-YL)ethan-1-amine hydrochloride (CAS 2135336-79-5) is a highly valuable thiophene derivative utilized extensively as a building block in medicinal chemistry, particularly for synthesizing compounds that target neurological pathways[1]. However, the very reactivity that makes it synthetically useful dictates a stringent approach to personal protective equipment (PPE) and operational handling. This guide establishes a self-validating safety architecture for researchers handling this specific amine hydrochloride salt.

Phase 1: The Causality of Hazard

To select appropriate PPE, we must first understand the physicochemical nature of the threat. While the free base form of thiophene-ethylamines is often a corrosive liquid capable of causing severe skin burns[2][3], the hydrochloride (HCl) salt form is typically a crystalline solid. This phase change alters the primary exposure route from vapor inhalation to particulate aerosolization and mucosal deposition.

Table 1: Physicochemical & Hazard Profile Summary

Parameter	Data / Specification	Causality & Operational Impact
Chemical Name	2-(4-Methylthiophen-2-YL)ethan-1-amine HCl	Amine salt; highly prone to static cling during mechanical transfer.
CAS Number	2135336-79-5	Unique identifier for the HCl salt form[4].
Physical State	Solid (Powder/Crystalline)	Generates respirable dust; requires strict draft control.
Hazard Codes	H302, H315, H319, H335	Harmful if swallowed; irritates skin, eyes, and respiratory tract[4].
Solubility	Soluble in aqueous environments	Dissolves rapidly in sweat/tears, creating localized acidic irritation.

Phase 2: Defensive Posturing (PPE Matrix)

PPE selection is a direct response to the molecule's properties. Because this compound carries H315 (Skin irritation), H319 (Eye irritation), and H335 (Respiratory irritation) hazard statements[4], the following PPE matrix is mandatory:

• Dermal Protection (Hands):

  • Requirement: Double-layered nitrile gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides excellent chemical resistance to incidental contact with amine salts. Double layering is critical because handling crystalline solids can cause microscopic abrasions in the glove material. If the outer glove is breached, the inner glove maintains the barrier against the salt, which could otherwise dissolve in hand sweat and cause acute localized dermatitis.

• Ocular Protection:

  • Requirement: ANSI Z87.1 compliant unvented or indirectly vented safety goggles.

  • Causality: Standard safety glasses leave the orbital cavity vulnerable to airborne dust. Given the H319 hazard[4], goggles prevent fine particulates from settling on the conjunctiva, where moisture would rapidly dissolve the HCl salt and trigger severe irritation.

• Respiratory Protection & Engineering Controls:

  • Requirement: Primary handling must occur within a certified chemical fume hood. If a hood is unavailable (e.g., during a large-scale spill recovery), a NIOSH-approved N95 or P100 particulate respirator is required[2].

  • Causality: The H335 hazard indicates respiratory tract irritation[4]. The fume hood acts as the primary engineering control to capture aerosolized dust before it reaches the breathing zone.

Phase 3: Operational Execution & Methodologies

A protocol is only as strong as its execution. The following step-by-step methodologies ensure a self-validating workflow where each step confirms the safety of the next.

Workflow for the safe handling and exposure control of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl.

Protocol 1: Safe Transfer and Weighing

• Verification: Confirm the fume hood monitor reads a face velocity between 80 and 120 fpm. Clear the workspace of incompatible materials, particularly strong oxidizing agents[2].

• Preparation: Don the required PPE (goggles, lab coat, double nitrile gloves).

• Static Mitigation: Hydrochloride salts are highly prone to static cling, which exacerbates aerosolization. Use an anti-static weighing boat and a grounded stainless steel spatula. Scientific Insight: Neutralizing static charge prevents the powder from "jumping" out of the container, directly mitigating the H335 inhalation risk.

• Execution: Open the primary container of 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl only when ready to transfer. Weigh the required mass swiftly to minimize ambient moisture absorption.

Protocol 2: Spill Response

• Assessment: If a spill occurs inside the hood, leave the sash down and allow the ventilation to clear any immediate dust clouds.

• Containment (Dry): Do not use water. Applying water to the HCl salt will dissolve it, potentially spreading the irritant across the work surface and making it harder to recover.

• Collection: Gently sweep the solid using a disposable anti-static brush and dustpan. Place the collected solid into a sealable hazardous waste container.

• Decontamination: Once the bulk solid is removed, wipe the affected area with a damp paper towel (using a mild detergent or 10% bleach solution to neutralize residual amines), followed immediately by a dry wipe.

Phase 4: Lifecycle Management (Disposal)

Improper disposal of thiophene derivatives can lead to severe environmental contamination.

• Segregation: Do not mix this waste with strong acids or oxidizers. Classify it as halogenated organic waste (due to the HCl salt and the sulfur-containing thiophene ring).

• Labeling: Clearly label the secondary containment with: "Hazardous Waste: Contains 2-(4-Methylthiophen-2-YL)ethan-1-amine HCl (Toxic/Irritant)."

• Disposal: Transfer to an approved waste disposal plant in accordance with local and federal regulations[3]. Handle all empty primary containers as hazardous until triple-rinsed with an appropriate organic solvent (e.g., ethanol or methanol).

References

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